Sodium diatrizoate dihydrate

• CAS: 1185748-84-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Sodium Diatrizoate Dihydrate for Advanced Research

This guide provides a comprehensive exploration of the essential chemical properties of sodium diatrizoate dihydrate, a cornerstone iodinated contrast agent. Designed for researchers, medicinal chemists, and professionals in drug development, this document moves beyond basic data to explain the causality behind the compound's behavior, ensuring a deep, applicable understanding for experimental design and analysis.

Core Molecular Identity and Structural Rationale

Sodium diatrizoate dihydrate is the sodium salt of diatrizoic acid, a tri-iodinated benzoic acid derivative. Its primary function as an X-ray contrast medium is a direct consequence of its molecular structure. The three iodine atoms covalently bonded to the benzene ring provide a high electron density, which effectively attenuates X-rays, rendering tissues and fluids containing the agent opaque to radiographic imaging.[1][2]

The molecule's full chemical name is Monosodium 3,5-diacetamido-2,4,6-triiodobenzoate.[3] The two acetamido groups at positions 3 and 5, along with the carboxylate group, are critical for enhancing its water solubility and reducing its toxicity compared to earlier contrast agents. This structural arrangement balances the high atomic weight required for radiopacity with the physicochemical properties necessary for a safe and effective diagnostic agent.

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Physicochemical Profiling and Application Mechanics of Sodium Diatrizoate Dihydrate

Executive Summary & Structural Causality

As application scientists, we do not merely look at chemical formulas; we analyze them as functional machines. Sodium diatrizoate dihydrate (also known as sodium amidotrizoate hydrate) is a highly specialized organoiodine compound engineered for two primary applications: as a radiopaque contrast agent in medical imaging and as a high-density gradient medium for cellular separation.

The exact molecular formula is C11​H8​I3​N2​NaO4​⋅2H2​O .

The fundamental causality behind its utility lies in its tri-iodinated aromatic ring. Iodine is a heavy element (atomic mass 126.9 g/mol ) with a massive electron cloud. By packing three iodine atoms onto a single benzene ring, the molecule achieves an exceptionally high mass-to-volume ratio. This allows aqueous solutions of sodium diatrizoate to reach high specific gravities (up to 1.15 g/mL) without requiring extreme molar concentrations. If we were to achieve this density using simple salts (like NaCl), the resulting hyperosmolarity would instantly lyse living cells. Sodium diatrizoate bypasses this limitation, allowing us to manipulate fluid density while preserving physiological osmolarity.

Furthermore, the acetamido groups at positions 3 and 5 provide essential hydrogen-bonding sites, which, combined with the sodium salt formation, guarantee the high aqueous solubility (>350 mg/mL) required for concentrated formulations [1].

Quantitative Physicochemical Data

Accounting for the hydration state is a critical failure point in formulation science. The anhydrous base has a molecular weight of 635.90 g/mol . However, the stable crystalline form incorporates two stoichiometric water molecules, adding 36.03 g/mol . Failing to account for the dihydrate state results in a ~5.3% mass error, directly shifting the osmolarity and density of the final gradient solution [2].

Table 1: Physicochemical Parameters of Sodium Diatrizoate Dihydrate

Parameter	Value	Mechanistic Significance
Molecular Formula	C11​H8​I3​N2​NaO4​⋅2H2​O	Defines exact stoichiometry and hydration state.
Molecular Weight	671.93 g/mol	Critical for calculating true molarity and osmolarity.
Anhydrous MW	635.90 g/mol	Baseline mass without crystal water.
Iodine Content	~56.6% (w/w)	Dictates X-ray attenuation cross-section and solution density.
CAS Registry Number	737-31-5 (Anhydrous) / 1185748-84-8 (Hydrate)	Primary identifier for regulatory and inventory tracking.
Aqueous Solubility	> 350 mg/mL	High solubility enabled by sodium salt and acetamido groups.

Analytical Workflows & Self-Validating Protocols

To ensure reproducibility in density gradient applications, the raw material must be analytically verified. The following protocols are designed as self-validating systems to eliminate false positives.

Protocol 1: Hydration State Verification via Volumetric Karl Fischer (KF) Titration

Causality: Gravimetric loss-on-drying (LOD) is insufficient for diatrizoate because the molecule can begin to degrade at the elevated temperatures required to drive off tightly bound crystal water. Volumetric KF titration specifically reacts with H2​O molecules, providing an exact measurement of the dihydrate state (theoretical water content ~5.36%).

Step-by-Step Methodology:

• System Standardization: Standardize the KF reagent using a certified 1% water standard.

  • Self-Validation Check: The calculated titer must fall between 1.0 and 1.2 mg H2​O /mL. If it falls outside this range, the reagent has degraded and must be replaced.

• Drift Determination: Run the solvent (dry methanol) to establish background moisture drift. Ensure the drift is stable at < 20 µ g/min before proceeding.

• Sample Preparation: Accurately weigh 100.0 mg of sodium diatrizoate dihydrate powder using an analytical balance (0.1 mg precision).

• Injection & Titration: Introduce the sample into the sealed titration vessel. Titrate to the bipotentiometric endpoint.

• Calculation: Calculate % water = (Volume of titrant × Titer) / Sample weight. A result of 5.2% - 5.5% confirms the precise dihydrate stoichiometry.

Application Mechanics: Density Gradient Centrifugation

One of the most ubiquitous applications of sodium diatrizoate is in the isolation of Peripheral Blood Mononuclear Cells (PBMCs) via the Ficoll-Hypaque method [3].

Causality of the Gradient: Sodium diatrizoate provides the heavy mass (density), while Ficoll (a high-molecular-weight polysaccharide) induces erythrocyte aggregation. Together, they are formulated to an exact density of 1.077 g/mL . During centrifugation, aggregated erythrocytes and dense granulocytes (density > 1.077) pellet to the bottom. PBMCs (lymphocytes and monocytes) have a lower buoyant density and are trapped at the interface between the plasma and the diatrizoate medium.

Protocol 2: PBMC Isolation Workflow

Step-by-Step Methodology:

• Blood Preparation: Collect whole blood in sodium heparin tubes. Dilute 1:1 with sterile, Ca2+/Mg2+ -free Phosphate Buffered Saline (PBS).

  • Causality: Dilution reduces plasma viscosity, minimizing the trapping of PBMCs in the descending erythrocyte pellet and improving gradient resolution.

• Gradient Layering: Carefully overlay 35 mL of the diluted blood onto 15 mL of the Sodium Diatrizoate/Ficoll solution in a 50 mL conical tube. Maintain a sharp, undisturbed interface.

• Centrifugation: Centrifuge at 400 × g for 30 minutes at 20°C.

  • Self-Validation Check: The centrifuge brake MUST be turned off. A sudden deceleration will create vortexes that destroy the delicate density interface, causing total PBMC loss.

• Harvesting: Aspirate the upper plasma layer, leaving ~2 mm above the opaque PBMC interface. Carefully collect the mononuclear cell ring using a sterile Pasteur pipette.

• Washing: Transfer the harvested PBMCs to a new tube, dilute with 3 volumes of PBS, and centrifuge at 300 × g for 10 minutes. This washes away residual diatrizoate, which could otherwise interfere with downstream cell culture assays.

Workflow Visualization

Workflow for PBMC isolation exploiting the precise density of sodium diatrizoate gradients.

Conclusion

Sodium diatrizoate dihydrate ( C11​H8​I3​N2​NaO4​⋅2H2​O , MW: 671.93 g/mol ) is a triumph of rational chemical design. By leveraging the immense electron density and atomic mass of iodine, it provides a mechanism to uncouple fluid density from osmolarity. Whether utilized for X-ray attenuation in clinical radiology or for the precise buoyant separation of mononuclear cells in the laboratory, understanding its exact hydration state and physicochemical properties is the foundation of reproducible scientific application.

References

• Title: Sodium Amidotrizoate | C11H8I3N2NaO4 | CID 23672589 Source: PubChem URL: [Link]

• Title: DIATRIZOATE SODIUM Source: Inxight Drugs (NCATS) URL: [Link]

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• 3. DIATRIZOATE SODIUM [drugs.ncats.io]

Diatrizoic Acid vs. Sodium Diatrizoate: Molecular Mechanics, Formulation Dynamics, and Application Protocols

Executive Summary

In the fields of diagnostic radiography and cellular biology, iodinated compounds are indispensable tools. At the core of many high-osmolar contrast media (HOCM) and isopycnic density gradient solutions lies a fundamental chemical dichotomy: the parent compound, diatrizoic acid , and its highly soluble salt, sodium diatrizoate . While often used interchangeably in colloquial laboratory parlance, the distinction between the free acid and its sodium salt dictates their physicochemical behavior, formulation strategies, and ultimate clinical or experimental utility. This whitepaper deconstructs the structural causality, formulation dynamics, and self-validating protocols associated with these two distinct molecular entities.

Chemical Ontology & Molecular Mechanics

Diatrizoic acid (3,5-diacetamido-2,4,6-triiodobenzoic acid) is a triiodinated benzoic acid derivative[1]. The presence of three heavy iodine atoms (atomic weight 126.9) provides the high electron density required for the photoelectric absorption of X-rays[2]. However, as a free carboxylic acid with a highly acidic pKa (estimated at 1.13)[3], diatrizoic acid is predominantly ionized at physiological pH but exhibits poor aqueous solubility in its un-neutralized, free-acid form.

The Causality of Salt Formation: To achieve the extreme concentrations required for effective X-ray attenuation (often exceeding 300 mg of bound iodine per mL) or the high specific gravity needed for cell separation, the compound must be converted into a highly water-soluble salt[4]. Reacting diatrizoic acid with sodium hydroxide yields sodium diatrizoate (sodium amidotrizoate)[5]. This salt formation drastically alters the molecule's hydration sphere, allowing for solutions of >50% w/v concentration[4].

Table 1: Physicochemical Comparison

Parameter	Diatrizoic Acid	Sodium Diatrizoate
IUPAC Name	3,5-diacetamido-2,4,6-triiodobenzoic acid	Sodium 3,5-diacetamido-2,4,6-triiodobenzoate
PubChem CID	2140[6]	23672589[7]
Molecular Formula	C₁₁H₉I₃N₂O₄[1]	C₁₁H₈I₃N₂NaO₄[7]
Molecular Weight	613.91 g/mol [1]	635.90 g/mol [7]
Iodine Content	~62.0%[8]	59.87%[4]
Aqueous Solubility	Poor	Very High (e.g., 60 g/100 mL at 20°C)[5]
Primary Role	Parent precursor / Free acid	Active pharmaceutical ingredient / Gradient media

Pharmacokinetics & Formulation Dynamics

The formulation of sodium diatrizoate is an exercise in balancing osmolality and viscosity . Because sodium diatrizoate dissociates into two osmotically active particles (the sodium cation and the diatrizoate anion) for every molecule of iodine delivered, it forms highly hyperosmolar solutions[4]. A 50% solution of sodium diatrizoate has an osmolality of approximately 1515 mOsm/kg—roughly five times that of human plasma[4].

Causality in Drug Development: While sodium diatrizoate provides excellent solubility and relatively low viscosity compared to other salts, its high sodium load and hyperosmolality can cause endothelial damage, vasodilation, and pain upon intravascular injection[9]. To mitigate this, drug developers often blend sodium diatrizoate with meglumine diatrizoate (the meglumine salt of diatrizoic acid)[9]. Meglumine diatrizoate is less toxic and better tolerated by the endothelium, but it is highly viscous[9]. The combination of both salts (e.g., in Gastrografin or Hypaque-76) optimizes the viscosity-toxicity ratio, creating a self-validating formulation system where the physical limitations of one salt are offset by the other[2][9].

Logical pathway of diatrizoic acid salt formulation for clinical and laboratory media.

Experimental Methodologies & Protocols

Beyond radiography, sodium diatrizoate is a critical reagent in cell biology. Based on Bøyum's pioneering 1968 methodology, sodium diatrizoate is combined with Ficoll (a high-molecular-weight sucrose polymer) to create an isopycnic density gradient for the isolation of peripheral blood mononuclear cells (PBMCs)[10].

The Causality of the Gradient: Ficoll alone at the required density would be far too viscous, causing excessive osmotic pressure and cellular damage[10]. Sodium diatrizoate is added because it forms solutions of high density but low viscosity[10]. In a standard Ficoll-Paque PLUS formulation, 9.0 g of sodium diatrizoate and 5.7 g of Ficoll 400 per 100 mL yield a precise, tightly controlled density of 1.077 ± 0.001 g/mL[10].

Protocol: Isolation of Mononuclear Cells via Ficoll-Sodium Diatrizoate Gradient

This protocol utilizes a self-validating density threshold: erythrocytes and granulocytes (density > 1.077 g/mL) will pellet, while PBMCs (density < 1.077 g/mL) will band at the interface.

• Reagent Equilibration: Bring the Ficoll-sodium diatrizoate solution (density 1.077 g/mL) to room temperature (18–20°C). Causality: Temperature strictly controls the specific gravity of the sodium diatrizoate solution; thermal deviations will alter the density and ruin cell yield.

• Blood Dilution: Dilute defibrinated or anticoagulant-treated whole human blood 1:1 with a balanced salt solution (e.g., PBS without Ca²⁺/Mg²⁺)[10].

• Layering: In a sterile 15 mL conical centrifuge tube, add 3 mL of the Ficoll-sodium diatrizoate medium. Carefully layer 4 mL of the diluted blood over the gradient medium. Hold the tube at a 45° angle and dispense slowly to prevent intermixing[10].

• Centrifugation: Centrifuge at 400 × g for 30 to 40 minutes at 20°C. Crucial: The centrifuge brake must be turned OFF. Causality: Rapid deceleration will generate vortexes that disrupt the delicate diatrizoate-plasma interface.

• Harvesting: Post-centrifugation, four distinct layers will be visible:

  • Top: Plasma and platelets.

  • Interface (Opaque band): Mononuclear cells (lymphocytes and monocytes).

  • Gradient Medium: Clear Ficoll-sodium diatrizoate.

  • Pellet: Erythrocytes and granulocytes.

• Washing: Carefully aspirate the mononuclear cell layer using a Pasteur pipette, transfer to a new tube, wash twice with 3 volumes of PBS, and centrifuge at 200 × g for 10 minutes to remove residual sodium diatrizoate.

Clinical & Radiographic Applications

In clinical settings, sodium diatrizoate is primarily utilized for gastrointestinal opacification and specific angiographic procedures[1][4]. Because the salt is minimally absorbed from the intact gastrointestinal tract, it safely and effectively delineates the bowel lumen[2].

However, its high osmolality causes it to draw water from surrounding tissues into the intestines, creating a hyperosmolar cathartic effect[1][2]. While this fluid shift can cause dehydration in vulnerable patients (necessitating careful monitoring), this exact mechanism is therapeutically exploited by pediatricians to draw water into the bowel and dislodge sticky meconium in infants suffering from meconium ileus[1].

References

• Wikipedia Contributors. "Diatrizoate." Wikipedia, The Free Encyclopedia. URL:[Link]

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 2140, Diatrizoate." PubChem. URL:[Link]

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 23672589, Sodium Amidotrizoate." PubChem. URL:[Link]

• DailyMed (NIH). "HYPAQUE Sodium (Diatrizoate Sodium Injection, USP) 50%." U.S. National Library of Medicine. URL:[Link]

• DailyMed (NIH). "Diatrizoate Meglumine and Diatrizoate Sodium Solution USP." U.S. National Library of Medicine. URL:[Link]

• WikiEducator. "Isolation of mononuclear cells by Ficoll-Paque PLUS." ANDC DU/Biology Protocols. URL:[Link]

• Taylor & Francis. "Uro-Angiographic Contrast Agents—The Holy Grail." X-Ray Contrast Agent Technology. URL:[Link]

• DrugFuture. "Diatrizoate Sodium." Chemical Database. URL:[Link]

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mechanism of action of sodium diatrizoate in cell separation

An In-Depth Technical Guide to the Mechanism of Action of Sodium Diatrizoate in Cell Separation

Authored by a Senior Application Scientist

This guide provides a detailed exploration of the principles and methodologies governing the use of sodium diatrizoate for the separation of cellular populations. Designed for researchers, scientists, and professionals in drug development, this document elucidates the core mechanisms, offers practical, field-tested protocols, and explains the critical causality behind experimental choices to ensure reproducible and high-fidelity results.

Introduction: The Principle of Buoyant Density Separation

The ability to isolate specific cell populations from a heterogeneous sample is a cornerstone of immunology, cell biology, and therapeutic development. Density gradient centrifugation is a fundamental technique that achieves this by separating cells based on their intrinsic buoyant density. Sodium diatrizoate, a dense, iodinated, and non-toxic synthetic molecule, is a key component of the most widely used density gradient media.

When combined with a polysaccharide such as Ficoll, sodium diatrizoate forms a solution of a precise, uniform density. This medium acts as a physical barrier, allowing for the separation of cells during centrifugation. The most common application is the isolation of peripheral blood mononuclear cells (PBMCs) from whole blood, a critical first step for a vast array of downstream assays.

Physicochemical Properties and the Core Mechanism of Action

The efficacy of sodium diatrizoate-based media hinges on the principle that different cell types possess distinct buoyant densities. The separation medium, typically adjusted to a density of 1.077 g/mL, serves as a threshold.

During centrifugation, a force is applied to the cells suspended in the medium. Each cell type will migrate through the medium until it reaches a point where its own density equals that of the surrounding medium—its isopycnic point.

• Cells with a density less than the medium (e.g., PBMCs, platelets) will not penetrate the medium and will remain in a distinct layer at the interface between the plasma and the density gradient medium.

• Cells with a density greater than the medium (e.g., granulocytes, erythrocytes) will pass through the dense diatrizoate solution and settle at the bottom of the tube, forming a pellet.

This differential migration is the fundamental mechanism enabling the purification of specific cell fractions. The high density of sodium diatrizoate is conferred by its three iodine atoms, while its ionic nature ensures good solubility in aqueous solutions. The co-formulation with a high-molecular-weight polymer like Ficoll is crucial for maintaining the solution's osmotic balance, which prevents cell shrinkage or swelling and thereby preserves cell viability and the integrity of their native density.

Data Presentation: Densities of Blood Components

The success of the separation is predicated on the clear density differences between the target cells and contaminants.

Component	Average Buoyant Density (g/mL)	Fate during Separation (at 1.077 g/mL)
Plasma	~1.025 - 1.029	Remains in the uppermost layer
Platelets	~1.040	Remain above or within the PBMC layer
Mononuclear Cells (PBMCs)	~1.050 - 1.075	Form a distinct band at the plasma/medium interface
Granulocytes (Neutrophils, etc.)	~1.080 - 1.095	Pellet at the bottom of the tube
Erythrocytes (Red Blood Cells)	~1.090 - 1.110	Pellet at the bottom of the tube

Data synthesized from multiple sources.

Experimental Protocol: High-Fidelity PBMC Isolation

This protocol describes a self-validating system for the isolation of PBMCs from whole blood using a sodium diatrizoate-based medium. The causality behind each step is explained to ensure both technical execution and conceptual understanding.

Workflow Visualization

Caption: Workflow for PBMC isolation using density gradient centrifugation.

Step-by-Step Methodology

• Preparation:

  • Bring the sodium diatrizoate density gradient medium (e.g., Ficoll-Paque™ PLUS, density 1.077 g/mL) and the blood sample to room temperature (18-20°C).

    • Causality: Temperature affects the viscosity and density of the medium. Performing the separation at a consistent, specified temperature is critical for reproducibility.

• Blood Dilution:

  • Dilute the anticoagulated whole blood with an equal volume of a balanced salt solution (e.g., PBS).

    • Causality: Dilution reduces the viscosity of the blood and decreases cell aggregation, which enhances the efficiency of separation and prevents cell clumping that can trap mononuclear cells with erythrocytes.

• Layering:

  • Add the appropriate volume of density gradient medium to a conical centrifuge tube.

  • Carefully layer the diluted blood on top of the medium, holding the tube at an angle and dispensing the blood slowly against the wall. Avoid disturbing the interface.

    • Causality: A sharp, distinct interface between the blood and the dense medium is paramount. Mixing will compromise the gradient and lead to poor separation.

• Centrifugation:

  • Centrifuge the tubes at 400 x g for 30-40 minutes at 20°C in a swinging-bucket rotor. Crucially, ensure the centrifuge brake is turned off.

    • Causality: The specific g-force and time are optimized to provide sufficient force for denser cells to pellet without overly compacting the layers. Disabling the brake prevents the separated layers from being disturbed by abrupt deceleration, which would remix the carefully formed PBMC band.

Post-Centrifugation Visualization

Caption: Cell layers in the tube after density gradient centrifugation.

• Harvesting and Washing:

  • Using a sterile pipette, carefully aspirate the upper plasma layer without disturbing the opaque band of mononuclear cells at the interface.

  • Aspirate the PBMC layer and transfer it to a new sterile centrifuge tube.

    • Causality: This is the most critical collection step. The goal is to collect the entire PBMC band while minimizing contamination from the plasma above and the dense medium below.

  • Wash the isolated cells by adding at least 3 volumes of balanced salt solution. Centrifuge at 300 x g for 10 minutes to pellet the cells. Discard the supernatant.

    • Causality: This first wash step removes the dense medium, plasma proteins, and contaminating platelets, which are less dense and remain in the supernatant at this g-force.

  • Perform a second wash by resuspending the cell pellet and centrifuging at 200-250 x g for 10 minutes.

    • Causality: A slower speed wash further removes platelets, which require higher g-forces to pellet efficiently, thus increasing the purity of the final PBMC population.

• Final Steps:

  • Resuspend the final cell pellet in the appropriate culture medium or buffer for downstream applications, such as cell counting, viability assessment (e.g., using Trypan Blue), or functional assays.

Trustworthiness: A Self-Validating System

The integrity of this protocol is maintained by including checkpoints. Post-separation, a small aliquot of the cell suspension should always be used to:

• Assess Viability: Using Trypan Blue exclusion, viability should typically be >95%. Low viability may indicate osmotic stress or improper handling.

• Determine Purity: A cell count and differential analysis (e.g., via light microscopy or flow cytometry) can confirm the enrichment of mononuclear cells and the depletion of granulocytes.

By consistently performing these quality control steps, the protocol becomes a self-validating system that ensures the reliability of the isolated cells for subsequent experiments.

References

• Title: Ficoll-Paque™ PLUS Instructions for use Source: GE Healthcare (now Cytiva) URL: [Link]

• Title: Isolating cells with density gradient centrifugation Source: Sartorius URL: [Link]

• Title: Diatrizoic acid - Compound Summary Source: National Center for Biotechnology Information, PubChem URL: [Link]

Sodium Diatrizoate Dihydrate (CAS 737-31-5): Physicochemical Specifications, Density Gradient Dynamics, and Clinical Applications

Executive Summary

Sodium diatrizoate dihydrate (Monosodium 3,5-diacetamido-2,4,6-triiodobenzoate dihydrate) is a highly versatile, triiodinated benzoic acid derivative. In the fields of cellular biology and diagnostic medicine, it serves two distinct but mechanistically related functions: it is a critical density-tuning agent in isopycnic centrifugation media (such as Ficoll-Paque and Lymphoprep), and it acts as a potent radiopaque contrast agent in X-ray imaging.

This technical guide deconstructs the physicochemical specifications of sodium diatrizoate dihydrate, explores the causality behind its use in experimental workflows, and provides self-validating protocols for drug development professionals and application scientists.

Physicochemical Profiling & Causality

The utility of sodium diatrizoate dihydrate is fundamentally driven by its molecular structure. The presence of three heavy iodine atoms (Z=53) provides exceptionally high physical density and electron density, while the sodium salt formulation overcomes the inherent hydrophobicity of the iodinated benzene ring, ensuring high aqueous solubility.

Quantitative Specifications

The following table summarizes the core physicochemical parameters of pharmaceutical-grade sodium diatrizoate dihydrate 1[1], 2[2]:

Parameter	Specification	Mechanistic Causality / Relevance
CAS Number	737-31-5	Unique chemical identifier for the dihydrate form.
Molecular Formula	C₁₁H₈I₃N₂NaO₄ · 2H₂O	The dihydrate form ensures a stable, non-hygroscopic crystal structure during storage.
Molecular Weight	671.9 g/mol	High molecular weight is driven by tri-iodination, essential for mass-density tuning.
Iodine Content	~56.6%	Provides the necessary physical density for cell separation and photon attenuation for imaging.
Water Solubility	0.35 g/mL	The sodium salt enables the formulation of highly concentrated, low-viscosity solutions.
pH (50% aqueous)	7.0 – 7.5	Physiologically compatible; prevents cellular lysis and maintains protein integrity.
Melting Point	261 °C	Indicates high thermal stability of the solid compound prior to dissolution.

Mechanistic Application I: Isopycnic Density Gradient Centrifugation

In cellular immunology, isolating peripheral blood mononuclear cells (PBMCs) or tumor-infiltrating lymphocytes (TILs) requires a medium with a highly specific density. While polysucrose (Ficoll) can aggregate erythrocytes, achieving the required density of 1.077 g/mL using polysucrose alone results in a solution that is hyperosmotic and excessively viscous.

Sodium diatrizoate is added to polysucrose to decouple density from viscosity. By substituting sodium metrizoate with sodium diatrizoate, modern media achieve a precise density of 1.077 g/mL (for human cells) while maintaining physiological osmolality and low viscosity 3[3]. During centrifugation, erythrocytes and granulocytes (density > 1.077) pellet to the bottom, while PBMCs (density ≈ 1.077) float at the interface 4[4].

Workflow of PBMC isolation utilizing sodium diatrizoate-based density gradient centrifugation.

Validated Protocol: PBMC Isolation via Sodium Diatrizoate Gradients

This protocol is engineered as a self-validating system. Every step is designed to preemptively mitigate failure modes associated with osmotic stress or gradient disruption.

Step 1: Temperature Equilibration

• Action: Bring the sodium diatrizoate/polysucrose medium, PBS, and blood samples to exactly 18–20°C.

• Causality: The density of the diatrizoate solution is inversely proportional to temperature. Centrifuging at lower temperatures increases the medium's density, causing granulocytes to falsely co-migrate with PBMCs. Higher temperatures lower the density, leading to PBMC loss into the pellet 5[5].

Step 2: Blood Dilution

• Action: Dilute whole blood 1:1 with sterile PBS containing 2% FBS.

• Causality: Dilution reduces the bulk viscosity of the blood. If undiluted, erythrocytes form dense rouleaux that physically trap PBMCs and drag them down into the pellet, drastically reducing yield.

Step 3: Gradient Layering

• Action: In a 15 mL conical tube, place 3 mL of the sodium diatrizoate medium. Carefully overlay 4 mL of the diluted blood by pipetting slowly against the tube wall.

• Causality: Maintaining a sharp, unmixed interface is critical. Premature mixing alters the localized density, destroying the isopycnic gradient.

Step 4: Centrifugation Dynamics

• Action: Centrifuge at 400 × g for 30 minutes at 18–20°C. Crucial: Set acceleration to slow and deceleration (brake) to OFF.

• Causality: Rapid deceleration creates Coriolis forces and vortexing within the tube, which will instantly resuspend the delicate PBMC interface band into the plasma and gradient layers.

Step 5: Harvesting and Self-Validation

• Action: Carefully aspirate the cloudy white band at the plasma/gradient interface using a Pasteur pipette. Transfer to a new tube, dilute with 3 volumes of PBS, and centrifuge at 300 × g for 10 minutes to wash away residual diatrizoate and platelets.

• Self-Validation Checkpoint: Prior to harvesting, visually inspect the tube. A sharp, distinct white band confirms correct gradient density and braking dynamics. If the band is red or diffuse, the temperature was incorrect or the brake was left on. Post-wash Trypan Blue exclusion should yield >90% viability, validating that the osmolality of the diatrizoate was maintained.

Mechanistic Application II: Radiopaque Contrast Imaging

Beyond in vitro cell isolation, sodium diatrizoate is widely utilized in vivo as a water-soluble radiopaque contrast medium, particularly for gastrointestinal imaging where barium sulfate is contraindicated 6[6].

The mechanism relies entirely on the electron-dense iodine atoms. When administered, the high concentration of organically bound iodine absorbs X-ray photons via the photoelectric effect. This attenuation prevents photons from reaching the radiographic film or digital detector, creating a high-contrast "white" image of the targeted anatomical structure.

Mechanism of X-ray attenuation and image contrast generation by sodium diatrizoate.

Clinical Note on Osmolality: Because sodium diatrizoate is an ionic monomer, its solutions are highly hyperosmolar compared to blood plasma. Administration can lead to the intraluminal movement of fluid, requiring careful monitoring for hypovolemia in vulnerable patients 6[6].

Quality Control & Stability Considerations

Sodium diatrizoate dihydrate is highly stable under standard laboratory conditions, but it possesses one critical vulnerability: photolytic degradation .

Prolonged exposure to direct sunlight or intense UV radiation causes the cleavage of the carbon-iodine bonds, leading to the release of free elemental iodine 3[3].

• Visual Indicator: A healthy sodium diatrizoate solution is perfectly clear and colorless. If the solution turns yellow or brown, free iodine has been released.

• Causality in Workflows: Free iodine is highly cytotoxic. Using a photolytically degraded gradient medium will result in massive cell death during the 30-minute centrifugation step, severely compromising downstream assays (e.g., flow cytometry or cell culture). Always store solutions protected from light.

References

• Cytiva Life Sciences. Ficoll-Paque PLUS Instructions for Use. Retrieved from:[Link][4]

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• National Institutes of Health (NIH PMC). Isolation of tumor-infiltrating lymphocytes by Ficoll-Paque density gradient centrifugation. Retrieved from:[Link][5]

• Lab Procurement Services. Sodium Diatrizoate Dihydrate, CAS# 737-31-5. Retrieved from: [Link][2]

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A Historical and Technical Guide to Sodium Diatrizoate in Radiocontrast Imaging

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This in-depth technical guide explores the pivotal role of sodium diatrizoate in the history of radiocontrast imaging. We will delve into its discovery, the physicochemical properties that defined its use, and the clinical applications that made it a cornerstone of diagnostic radiology for decades. This guide will further examine the early experimental protocols, the challenges of its high osmolality, and the eventual evolution toward safer contrast agents.

The Dawn of a New Era in Radiologic Visualization: The Advent of Sodium Diatrizoate

The field of radiology, in its early stages, was limited by the inherent low contrast of soft tissues. The quest for a safe and effective contrast agent was a significant scientific challenge. While early attempts with substances like sodium iodide had been made, they were often fraught with toxicity and poor image quality.[1] A significant breakthrough occurred in the 1950s with the development of tri-iodinated benzoic acid derivatives.[2][3] In 1953, diatrizoate was introduced and marketed, heralding a new era in cardiovascular and urological imaging.[2]

Sodium diatrizoate, and its formulations often in combination with meglumine diatrizoate, rapidly became the workhorse of radiological departments worldwide.[4] Its chemical stability and excellent water solubility, coupled with a high concentration of radiopaque iodine atoms, provided unprecedented visualization of internal structures.[5][6]

Physicochemical Properties: The Foundation of a High-Osmolality Contrast Agent

Sodium diatrizoate is the monosodium salt of diatrizoic acid (3,5-diacetamido-2,4,6-triiodobenzoic acid).[7] Its efficacy as a contrast agent is directly attributable to the three iodine atoms covalently bonded to the benzene ring, which effectively attenuate X-rays.[5] However, a defining characteristic of early diatrizoate formulations was their high osmolality, a property that would both enable its function and drive the development of its successors.[6]

Table 1: Physicochemical Properties of Historical Diatrizoate Formulations

Formulation (Example)	Iodine Content (mg/mL)	Osmolality (mOsm/kg H₂O)	Viscosity at 37°C (cP)
Urografin 76%	370	~2100	8.9
Hypaque Sodium 50%	300	~1500	Not readily available
Renografin-76	370	Not readily available	Not readily available

Note: The values presented are approximate and have been compiled from various historical sources. Exact specifications may have varied between manufacturers and batches.[8]

The high osmolality of these solutions, often 5 to 8 times that of human plasma, was a direct consequence of their ionic nature. In solution, each molecule of sodium diatrizoate dissociates into a radiopaque anion and a sodium cation, effectively doubling the number of osmotically active particles.[5] This hypertonicity was responsible for many of the physiological effects and adverse reactions associated with its use.

Mechanism of Action: Opacification Through Intravascular Distribution and Renal Excretion

When administered intravenously, sodium diatrizoate is rapidly distributed throughout the extracellular fluid.[5] It does not cross the blood-brain barrier and is minimally metabolized.[9] The high concentration of iodine in the blood vessels and organs with high blood flow allows for their opacification on radiographic images.

The primary route of elimination is through glomerular filtration in the kidneys.[5] This property made sodium diatrizoate particularly well-suited for urography, as the concentration of the contrast agent in the renal tubules, pelvicalyceal system, ureters, and bladder provided detailed anatomical and functional information.

Figure 1: Simplified workflow of sodium diatrizoate from administration to imaging.

Historical Clinical Applications and Experimental Protocols

Sodium diatrizoate was instrumental in a variety of diagnostic procedures. Its primary applications included excretory urography (also known as intravenous pyelography or IVP), angiography, and computed tomography (CT) enhancement.[2][10]

Experimental Protocol: Intravenous Pyelography (circa 1960s)

The following is a representative, detailed protocol for an intravenous pyelogram, a common procedure during the era of sodium diatrizoate's widespread use.

Objective: To visualize the kidneys, ureters, and bladder and to assess renal function.

Patient Preparation:

• Bowel Preparation: A laxative was typically administered the evening before the examination to reduce gas and fecal matter in the bowel, which could obscure the urinary tract.[10]

• Dietary Restrictions: Patients were often instructed to maintain a clear liquid diet for a period before the procedure and to be NPO (nothing by mouth) after midnight.[10]

• Hydration: While dehydration was sometimes employed to increase the concentration of the contrast agent in the urine, the importance of adequate hydration to mitigate risks was also recognized.[11]

• Allergy History: A thorough history was taken to identify any previous reactions to contrast media or iodine-containing substances.[12]

Procedure:

• Preliminary Radiograph: A plain X-ray of the abdomen, often referred to as a KUB (Kidneys, Ureters, Bladder), was taken before contrast administration to visualize calcifications and to serve as a baseline.[13]

• Contrast Administration: An intravenous injection of a sodium diatrizoate solution (e.g., 50 mL of a 60% solution) was administered, typically into a vein in the arm. The injection was generally performed over 1-2 minutes.[14]

• Timed Radiographs: A series of X-rays were taken at specific intervals after the injection to capture the passage of the contrast medium through the urinary system. A typical sequence would be:

  • 1-minute film: To visualize the "nephrogram" phase, where the contrast is concentrated in the renal parenchyma.[15]

  • 5-minute film: To visualize the pelvicalyceal systems and upper ureters.[15]

  • 10-15 minute films: To visualize the full length of the ureters.[15]

  • Post-void film: An X-ray taken after the patient has emptied their bladder to assess for residual urine.[16]

• Ureteric Compression: In some cases, a compression band was applied over the lower abdomen to temporarily obstruct the ureters and improve the filling of the renal pelves and calyces.[17]

Image Interpretation: The resulting radiographs were evaluated for the size, shape, and position of the kidneys, the appearance of the collecting systems, the course of the ureters, and the contour of the bladder. Delays in excretion or filling defects could indicate obstruction, tumors, or other pathologies.

The Challenge of High Osmolality: Adverse Reactions

While revolutionary, the use of high-osmolality contrast media like sodium diatrizoate was associated with a notable incidence of adverse reactions.[1][18] These reactions were largely attributed to the hypertonicity of the injected solution, which caused a rapid shift of fluid from the extravascular to the intravascular space, leading to vasodilation and other physiological responses.

Adverse reactions were broadly classified as:

• Mild: Nausea, vomiting, flushing, a metallic taste, and mild urticaria.[19]

• Moderate: More pronounced urticaria, bronchospasm, and vasovagal reactions.

• Severe: Anaphylactoid shock, laryngeal edema, and cardiovascular collapse.[20]

Early large-scale studies reported the overall incidence of adverse reactions to high-osmolality contrast media to be in the range of 5-12%.[21] While severe reactions were much rarer, their potential occurrence was a significant concern.

The Evolution to Safer Alternatives: The Decline of High-Osmolality Agents

The recognized link between high osmolality and adverse reactions spurred research into developing safer contrast agents.[1] This led to the development of low-osmolality ionic dimers and, subsequently, non-ionic monomers in the 1970s and 1980s.[2][3] These newer agents, while still containing iodine, had a significantly lower osmolality, closer to that of blood, which resulted in a marked reduction in the incidence of mild and moderate adverse reactions.[18]

The introduction of these safer, albeit more expensive, alternatives led to a gradual decline in the routine use of high-osmolality agents like sodium diatrizoate for intravascular applications, particularly in high-risk patients.

The Chemical Synthesis of Diatrizoic Acid: A Brief Overview

The synthesis of diatrizoic acid, the precursor to sodium diatrizoate, involves a multi-step chemical process. A common historical pathway is as follows:

• Nitration: Benzoic acid is first nitrated to produce 3,5-dinitrobenzoic acid.[4]

• Reduction: The dinitro compound is then reduced to 3,5-diaminobenzoic acid.[4][22]

• Iodination: The 3,5-diaminobenzoic acid undergoes iodination, typically using iodine monochloride or a similar iodinating agent, to introduce three iodine atoms onto the benzene ring, forming 3,5-diamino-2,4,6-triiodobenzoic acid.[4][23]

• Acetylation: The amino groups are then acetylated using acetic anhydride to yield diatrizoic acid.[4][24]

• Salt Formation: Finally, diatrizoic acid is neutralized with sodium hydroxide to produce the water-soluble sodium diatrizoate.[25]

Figure 2: Simplified synthetic pathway of sodium diatrizoate.

Conclusion: A Legacy of Innovation in Medical Imaging

Sodium diatrizoate holds a significant place in the history of medical imaging. As one of the first widely successful and relatively safe radiocontrast agents, it revolutionized the diagnosis of a multitude of diseases and paved the way for more advanced imaging techniques. While its use has been largely superseded by lower-osmolality agents, the lessons learned from its development and clinical application were instrumental in shaping the field of contrast media research. Understanding the historical context and technical aspects of sodium diatrizoate provides valuable insights for today's researchers and drug development professionals as they continue to innovate and improve the safety and efficacy of diagnostic imaging agents.

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• Synthesis method of diatrizoic acid.
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• A comparative study of a new low-viscous contrast agent SH 841 A Urovision and Urografin 76 per cent in intravenous pyelography. Br J Radiol. 1968;41(482):115-8.
• A comparative study of the value of sodium acetrizoate (diaginol) 50 per cent and sodium diatrizoate (hypaque) 45 per cent in intravenous urography. Br J Radiol. 1956;29(339):161-5.
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An In-depth Technical Guide to the Physical Characteristics of Sodium Diatrizoate Dihydrate Powder

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium diatrizoate, a tri-iodinated benzoic acid derivative, is a widely utilized ionic, high-osmolar contrast agent in diagnostic imaging. Its dihydrate form is a common solid state presented as a raw material for formulation development. A thorough understanding of the physical characteristics of the sodium diatrizoate dihydrate powder is paramount for ensuring consistent quality, predictable behavior during manufacturing, and optimal performance of the final drug product. This technical guide provides a comprehensive overview of the key physical attributes of sodium diatrizoate dihydrate, detailing the scientific principles behind their characterization and providing field-proven experimental protocols.

General Appearance and Organoleptic Properties

Sodium diatrizoate dihydrate is a white to off-white, odorless, crystalline powder with a slightly salty taste.[1] Visual inspection of the powder should reveal a homogenous appearance, free from large aggregates or colored particles.

Property	Description
Appearance	Crystalline Powder
Color	White to off-white
Odor	Odorless
Taste	Slightly salty[1]

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its dissolution rate and bioavailability. Sodium diatrizoate dihydrate exhibits high solubility in aqueous media.

Aqueous Solubility: Sodium diatrizoate dihydrate is freely soluble in water.[2] A product data sheet specifies a solubility of 350 mg/mL in water, yielding a clear to slightly hazy, colorless to faint yellow solution.[2] The pH of a 50% (w/v) aqueous solution is typically between 7.0 and 7.5.[2]

Solubility in Organic Solvents: The solubility in common organic solvents is limited. It is slightly soluble in ethanol and practically insoluble in ether and acetone.[1][3]

Solvent	Solubility
Water	350 mg/mL[2]
Ethanol	Slightly soluble[1]
Methanol	Slightly soluble[3]
Acetone	Practically insoluble[3]
Ether	Practically insoluble[1]

Protocol for Solubility Determination (Shake-Flask Method):

• Preparation of Saturated Solutions: Add an excess amount of sodium diatrizoate dihydrate powder to a series of flasks containing the desired solvent (e.g., water, ethanol, methanol, acetone).

• Equilibration: Agitate the flasks at a constant temperature (e.g., 25 °C and 37 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation: Withdraw an aliquot from the supernatant of each flask, taking care not to disturb the undissolved solid. Filter the aliquot through a suitable membrane filter (e.g., 0.45 µm PTFE).

• Analysis: Dilute the filtered solution with a suitable solvent and quantify the concentration of sodium diatrizoate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Solid-State Characterization

The solid-state properties of a pharmaceutical powder, including its crystal structure, thermal behavior, and hygroscopicity, are critical for its stability, processability, and bioavailability.

Crystallinity and Polymorphism

Sodium diatrizoate can exist in various solid forms, including multiple hydrates. The dihydrate is a common and stable form. X-ray Powder Diffraction (XRPD) is the primary technique for identifying the crystalline form and assessing its purity.

Experimental Protocol for X-ray Powder Diffraction (XRPD):

• Sample Preparation: Gently grind a small amount of the sodium diatrizoate dihydrate powder to ensure a random orientation of the crystals. Pack the powder into a sample holder.

• Instrument Parameters:

  • X-ray Source: Cu Kα radiation (λ = 1.5406 Å)

  • Scan Range (2θ): 5° to 40°

  • Step Size: 0.02°

  • Time per Step: 1 second

• Data Analysis: The resulting diffractogram, a plot of intensity versus 2θ angle, provides a unique "fingerprint" of the crystalline structure. The peak positions and their relative intensities should be compared to a reference pattern for sodium diatrizoate dihydrate to confirm its identity and polymorphic purity.

Thermal Properties

Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), are essential for characterizing the thermal behavior of sodium diatrizoate dihydrate, including its melting point, dehydration, and decomposition.

Differential Scanning Calorimetry (DSC):

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. A typical DSC thermogram of sodium diatrizoate dihydrate will show an endothermic event corresponding to the loss of water of hydration, followed by melting with decomposition at a higher temperature. The melting point is reported to be in the range of 261-262 °C with decomposition.[2]

Experimental Protocol for DSC:

• Sample Preparation: Accurately weigh 3-5 mg of the powder into an aluminum DSC pan and hermetically seal it.

• Instrument Parameters (as per USP <891>): [4][5][6][7][8]

  • Heating Rate: 10 °C/min

  • Temperature Range: 25 °C to 300 °C

  • Atmosphere: Nitrogen purge (50 mL/min)

• Data Analysis: The resulting thermogram should be analyzed for the onset temperature, peak temperature, and enthalpy of any thermal events.

Thermogravimetric Analysis (TGA):

TGA measures the change in mass of a sample as a function of temperature. For sodium diatrizoate dihydrate, TGA is used to quantify the water content. The theoretical water content for the dihydrate (C₁₁H₈I₃N₂O₄Na·2H₂O, MW = 671.93 g/mol ) is approximately 5.36%.

Experimental Protocol for TGA:

• Sample Preparation: Accurately weigh 5-10 mg of the powder into a TGA pan.

• Instrument Parameters:

  • Heating Rate: 10 °C/min

  • Temperature Range: 25 °C to 300 °C

  • Atmosphere: Nitrogen purge (50 mL/min)

• Data Analysis: The TGA curve will show a weight loss step corresponding to the removal of water. The percentage weight loss in this step should be calculated and compared to the theoretical value.

Diagram: Workflow for Thermal Analysis

Caption: Workflow for the thermal characterization of sodium diatrizoate dihydrate powder.

Hygroscopicity

Hygroscopicity is the tendency of a substance to absorb moisture from the atmosphere. Dynamic Vapor Sorption (DVS) is a gravimetric technique that measures the change in mass of a sample as a function of relative humidity (RH) at a constant temperature. This provides a detailed understanding of the material's interaction with water vapor.

Experimental Protocol for DVS:

• Sample Preparation: Place a known mass of the powder (approximately 10 mg) onto the DVS sample pan.

• Instrument Parameters:

  • Temperature: 25 °C

  • RH Range: 0% to 90% RH in 10% increments (sorption and desorption cycles)

  • Equilibrium Criterion: dm/dt ≤ 0.002% per minute

• Data Analysis: The resulting sorption-desorption isotherm plot (mass change vs. RH) reveals the hygroscopic nature of the powder. The European Pharmacopoeia provides a classification for hygroscopicity based on the percentage of water sorbed at 80% RH and 25 °C.[9][10]

Hygroscopicity Classification	Water Uptake at 80% RH / 25 °C
Non-hygroscopic	< 0.2% w/w
Slightly hygroscopic	≥ 0.2% and < 2% w/w
Hygroscopic	≥ 2% and < 15% w/w
Very hygroscopic	≥ 15% w/w
Deliquescent	Sufficient water is absorbed to form a liquid

Particle and Powder Properties

The physical properties of the powder as a bulk material are critical for its handling, processing, and formulation into a final dosage form.

Particle Size and Morphology

Particle size distribution and morphology influence a wide range of properties, including flowability, dissolution rate, and content uniformity.

Particle Size Distribution (Laser Diffraction):

Laser diffraction is a widely used technique for determining the particle size distribution of powders.

Experimental Protocol for Laser Diffraction:

• Sample Preparation: Disperse a small amount of the powder in a suitable non-solvent dispersant (e.g., isopropanol) and sonicate to break up any agglomerates.

• Analysis: Analyze the dispersion using a laser diffraction instrument. The instrument measures the angular distribution of scattered light, which is then used to calculate the particle size distribution.

• Data Reporting: The results are typically reported as the volume-based particle size distribution, including values for D10, D50 (median particle size), and D90.

Particle Morphology (Scanning Electron Microscopy - SEM):

SEM provides high-resolution images of the particle surface, revealing details about their shape, size, and texture.

Experimental Protocol for SEM:

• Sample Preparation: Mount a small amount of the powder onto an SEM stub using double-sided carbon tape. Sputter-coat the sample with a conductive material (e.g., gold or palladium) to prevent charging.

• Imaging: Introduce the sample into the SEM and acquire images at various magnifications.

Bulk and Tapped Density

Bulk density and tapped density are measures of the volume occupied by a powder and are used to assess its packing behavior and compressibility.

Experimental Protocol for Bulk and Tapped Density (as per USP <616>): [4][11][12]

• Bulk Density: Gently pour a known mass (e.g., 100 g) of the powder into a graduated cylinder and record the unsettled volume. Calculate the bulk density (mass/volume).

• Tapped Density: Mechanically tap the graduated cylinder containing the powder for a specified number of taps (e.g., 500 and 1250 taps) until the volume no longer changes significantly. Record the final tapped volume and calculate the tapped density.

Powder Flow Properties

The flowability of a powder is crucial for many pharmaceutical manufacturing processes, such as hopper flow, die filling, and tablet compression. The Carr's Compressibility Index and Hausner Ratio are two commonly used indicators of powder flowability, calculated from the bulk and tapped densities.

• Carr's Index (%) = [(Tapped Density - Bulk Density) / Tapped Density] x 100

• Hausner Ratio = Tapped Density / Bulk Density

Carr's Index (%)	Flow Character	Hausner Ratio
≤ 10	Excellent	1.00 - 1.11
11 - 15	Good	1.12 - 1.18
16 - 20	Fair	1.19 - 1.25
21 - 25	Passable	1.26 - 1.34
26 - 31	Poor	1.35 - 1.45
32 - 37	Very Poor	1.46 - 1.59
> 38	Very, Very Poor	> 1.60

Diagram: Interrelationship of Physical Properties

Caption: Interdependencies of key physical characteristics of a pharmaceutical powder.

Stability Considerations

Sodium diatrizoate dihydrate should be stored at room temperature and protected from light.[2] Aqueous solutions of sodium diatrizoate may be sterilized by autoclaving.[2]

Conclusion

A comprehensive understanding and rigorous characterization of the physical properties of sodium diatrizoate dihydrate powder are fundamental to the successful development of a safe, effective, and stable pharmaceutical product. The experimental protocols and scientific principles outlined in this guide provide a robust framework for researchers, scientists, and drug development professionals to assess and control the quality of this important active pharmaceutical ingredient. Adherence to established pharmacopeial methods and ICH guidelines is essential for ensuring regulatory compliance and product consistency.

References

• ICH. Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances. Available at: [Link]

• European Pharmacopoeia (Ph. Eur.). Available at: [Link]

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Protocols & Analytical Methods

sodium diatrizoate dihydrate protocol for PBMC isolation

High-Yield Isolation of Peripheral Blood Mononuclear Cells (PBMCs) Using Sodium Diatrizoate-Based Density Gradient Centrifugation

Introduction & Mechanistic Principles

The isolation of highly purified Peripheral Blood Mononuclear Cells (PBMCs)—comprising lymphocytes and monocytes—is a foundational technique in immunology, oncology, and drug development. The gold standard for this procedure relies on density gradient centrifugation using a precisely formulated medium of sodium diatrizoate (an iodinated radiopaque contrast agent) and polysucrose (a high-molecular-weight polymer, commonly known as Ficoll) [1].

As an application scientist, it is critical to understand why these specific molecules are used. A simple sucrose solution adjusted to the required density would be massively hypertonic and highly viscous, leading to cellular dehydration and death. Sodium diatrizoate solves this by providing high density at a relatively low concentration, maintaining a physiological osmolality of 290 ± 20 mOsm/kg [3]. Meanwhile, the polysucrose component contributes optimal viscosity to induce rouleaux formation (stacking) of erythrocytes (RBCs). This aggregation increases the RBC sedimentation rate, allowing them to rapidly pellet alongside granulocytes, while the less dense PBMCs remain buoyant at the interface [1].

Mechanistic pathway of PBMC separation using sodium diatrizoate and polysucrose.

Reagents & Equipment

To ensure reproducible performance from batch to batch, the physicochemical properties of the density gradient medium must be strictly controlled.

Table 1: Physicochemical Properties of Sodium Diatrizoate Gradient Media

Property	Specification	Mechanistic Purpose
Density	1.077 ± 0.001 g/mL at 20°C	Strictly separates cells by buoyant density (PBMCs < 1.077, RBCs > 1.077).
Osmolality	290 ± 20 mOsm/kg	Maintains physiological cell volume; prevents shrinking/swelling which alters density.
pH	7.5 ± 1.5	Preserves cell viability and surface receptor integrity.
Endotoxin	< 0.12 EU/mL	Prevents artifactual activation of monocytes and lymphocytes.

Table 2: Required Reagents & Equipment

Item	Description / Specification
Density Gradient Medium	Sodium diatrizoate & polysucrose solution (e.g., Histopaque-1077, Ficoll-Paque) [2]
Dilution Buffer	1X PBS (Ca²⁺/Mg²⁺ free) or Balanced Salt Solution
Anticoagulant	Heparin, EDTA, or Citrate (EDTA is preferred for higher PBMC purity) [3]
Centrifuge	Swinging-bucket rotor, temperature-controlled, with adjustable acceleration/deceleration

Step-by-Step Experimental Protocol

This protocol is engineered as a self-validating system. If the physical laws governing the density gradient are respected, the visual output at each step will confirm the assay's success.

Phase 1: Pre-Analytical Preparation

• Blood Collection: Collect peripheral blood in sterile tubes containing EDTA or Heparin[3].

• Dilution (Critical Step): Dilute the whole blood 1:1 with room-temperature 1X PBS.

  • Causality: Whole blood is highly viscous. Dilution reduces plasma viscosity, preventing PBMCs from becoming physically trapped in the descending erythrocyte network. Failure to dilute results in massive PBMC loss into the RBC pellet.

Phase 2: Gradient Overlay

• Layering: Add the required volume of sodium diatrizoate medium to a sterile conical tube (e.g., 15 mL of medium for 20 mL of diluted blood). Carefully layer the diluted blood over the medium by pipetting slowly down the side of the tube.

  • Causality: Maintaining a sharp, undisturbed interface prior to centrifugation is critical. Premature mixing alters the localized density to >1.077 g/mL, leading to poor separation and RBC contamination.

Phase 3: Density Centrifugation

• Centrifugation: Centrifuge the tubes at 400 × g for 30–40 minutes at exactly 18–20°C [3].

• Braking (Critical Step): Set acceleration to slow and deceleration (brake) to ZERO .

  • Causality: The established density gradient is extremely fragile. Rapid deceleration generates Coriolis forces and fluid vortices that will resuspend the delicate PBMC interface back into the plasma or gradient medium, destroying the yield.

  • Temperature Causality: The density of sodium diatrizoate is temperature-dependent. Centrifuging at lower temperatures (<18°C) increases the medium's density and viscosity, causing granulocytes to float up into the PBMC layer.

Phase 4: Harvesting & Washing

• Interface Validation: Carefully remove the tube. Self-Validation: A successful run is visually confirmed by a sharp, opaque white band (the buffy coat) sitting directly above the clear sodium diatrizoate layer.

• Harvesting: Aspirate the top plasma layer to within 0.5 cm of the PBMC interface and discard. Carefully aspirate the PBMC layer using a sterile pipette and transfer to a new 50 mL tube.

• Washing: Dilute the harvested PBMCs with at least 3 volumes of 1X PBS. Centrifuge at 300 × g for 10 minutes.

  • Causality: The initial harvest contains residual sodium diatrizoate and high concentrations of platelets. Washing dilutes the density medium, allowing PBMCs to pellet. Repeat the wash at a lower speed (200 × g for 10 minutes) to selectively keep platelets suspended in the supernatant while pelleting the heavier PBMCs.

Step-by-step workflow for PBMC isolation via density gradient centrifugation.

Troubleshooting & Optimization

Even with a robust protocol, biological variability can introduce challenges. Use the following diagnostic matrix to troubleshoot sub-optimal separations.

Table 3: Common Issues, Causes, and Solutions

Observation	Root Cause	Corrective Action
RBC contamination in PBMC layer	Temperature too low (<18°C) increasing medium density.	Ensure all reagents, blood, and the centrifuge rotor are strictly equilibrated to 18–20°C.
Diffuse or missing PBMC band	Centrifuge brake was engaged during deceleration.	Set deceleration to zero (no brake) for the density gradient spin.
Low PBMC yield	Inadequate blood dilution causing high viscosity.	Ensure a strict 1:1 (or even 1:2 for highly viscous samples) dilution with PBS.
High platelet contamination	Centrifugation speed too high during wash steps.	Reduce the final wash spin speed to 200 × g to leave platelets in the supernatant.

References

• Bøyum, A. (1968). "Isolation of mononuclear cells and granulocytes from human blood." Scandinavian Journal of Clinical and Laboratory Investigation. Supplementum, 97, 77-89. URL: [Link]

• WikiEducator. (2008). "Biology Protocols/Isolation Mononuclear cells." URL: [Link]

how to prepare 1.077 g/mL density gradient with sodium diatrizoate

Application Note: Preparation and Validation of a 1.077 g/mL Sodium Diatrizoate/Polysucrose Density Gradient for Mononuclear Cell Isolation

Introduction & Mechanistic Rationale

In the realm of primary cell isolation, the fidelity of downstream assays—whether flow cytometry, single-cell RNA sequencing, or adoptive cell therapy manufacturing—hinges on the purity and viability of the initial Peripheral Blood Mononuclear Cell (PBMC) population. The gold standard for this isolation relies on isopycnic density gradient centrifugation, a technique pioneered by Bøyum in 1968[1].

While commercial solutions like Ficoll-Paque™ PLUS[2] and Lymphoprep™[3] are ubiquitous, preparing an in-house 1.077 g/mL density gradient requires strict adherence to physicochemical principles. The gradient must perfectly balance density, viscosity, and osmolality to ensure self-validating cell separation.

• Sodium Diatrizoate (Density): An iodinated radiopaque compound (MW 635.92) that provides the high density required to float PBMCs (density ~1.068–1.077 g/mL) while allowing denser granulocytes and erythrocytes to pellet[4]. However, achieving 1.077 g/mL with sodium diatrizoate alone yields a hyperosmotic solution that would dehydrate cells and alter their buoyant density[5].

• Polysucrose / Ficoll 400 (Osmolality & Aggregation): A highly branched, synthetic polymer of sucrose and epichlorohydrin (MW ~400,000)[5]. It possesses a low intrinsic viscosity, allowing for rapid cell sedimentation. Crucially, it maintains physiological osmolality and induces erythrocyte aggregation (rouleaux formation), which drastically increases the sedimentation rate of red blood cells (RBCs), effectively clearing them from the PBMC interface[6].

Formulation & Quantitative Specifications

To replicate the industry-standard performance of commercial 1.077 g/mL media, the formulation must be exact. Calcium disodium EDTA is included to chelate divalent cations, which prevents cell clumping and coagulation during the separation process[4].

Table 1: Target Formulation per 100 mL

Component / Parameter	Specification	Mechanistic Function
Ficoll 400 (Polysucrose)	5.7 g (5.7% w/v)	Maintains osmolality; induces RBC aggregation[5].
Sodium Diatrizoate	9.0 g (9.0% w/v)	Provides primary high-density barrier[4].
Calcium Disodium EDTA	0.0231 g	Chelates cations to prevent cell coagulation[4].
Target Density (at 20°C)	1.077 ± 0.001 g/mL	Isopycnic barrier for PBMC flotation[2].
Target Osmolality	290 ± 15 mOsm/kg	Prevents osmotic stress and cell shrinkage[6].

| Endotoxin Level | < 0.12 EU/mL | Prevents artifactual immune cell activation[4]. |

Self-Validating Preparation Protocol

This protocol is designed as a closed-loop system. The mandatory Quality Control (QC) checkpoint ensures that the gradient will perform predictably before any biological samples are committed.

Step-by-Step Methodology:

• Dissolution: In a sterile glass beaker, add 80 mL of endotoxin-free ultrapure water (ddH₂O). Place on a magnetic stirrer.

• Polymer Addition: Slowly add 5.7 g of Ficoll 400. Causality: Slow addition prevents the formation of insoluble polymer clumps. Stir until completely dissolved.

• Density Agent Addition: Add 9.0 g of Sodium Diatrizoate and 0.0231 g of Calcium Disodium EDTA[4]. Stir until the solution is entirely clear.

• Volume Adjustment: Transfer the solution to a Class A volumetric flask and bring the final volume to exactly 100.0 mL with ddH₂O.

• VALIDATION CHECKPOINT (Critical): Extract a 1.0 mL aliquot.

  • Density Check: Use a calibrated densitometer or pycnometer to confirm the density is exactly 1.077 ± 0.001 g/mL at 20°C .

  • Osmolality Check: Measure using a freezing-point osmometer; it must read 290 ± 15 mOsm/kg[6].

  • Action: If the density is >1.078 g/mL, dilute with a calculated micro-volume of ddH₂O. If <1.076 g/mL, the batch must be discarded and reconstituted.

• Sterilization: Pass the validated solution through a 0.22 µm Polyethersulfone (PES) sterile filter into a sterile, light-blocking bottle.

• Storage: Store at 4–25°C, strictly protected from light. Causality: Sodium diatrizoate contains iodine bonds that are light-sensitive; photodegradation will alter the density and introduce cytotoxic byproducts[4].

Fig 1. Workflow for preparing and validating a 1.077 g/mL density gradient medium.

Application Workflow: PBMC Isolation

The physical separation of cells relies entirely on the interplay between the gradient's density and the centrifuge's physical forces.

Step-by-Step Methodology:

• Blood Dilution: Dilute whole blood 1:1 with a balanced salt solution (e.g., PBS without Ca²⁺/Mg²⁺). Causality: Dilution reduces blood viscosity, preventing unusually large numbers of PBMCs from being trapped and dragged down by sedimenting RBC aggregates[7].

• Layering: Carefully layer the diluted blood over the 1.077 g/mL gradient in a conical tube (typically a 2:1 ratio of diluted blood to gradient). Do not intermix the layers.

• Centrifugation: Centrifuge at 400 × g for 30–40 minutes at 18–20°C [7].

  • Causality of Temperature: Density is inversely proportional to temperature. If the centrifuge is too warm (>20°C), the gradient's density drops below 1.077 g/mL, causing PBMCs to sink into the gradient and reducing yield. If too cold (<18°C), density increases, causing granulocytes to float into the PBMC layer[7].

• Deceleration: Set the centrifuge brake to OFF (0 deceleration). Causality: Braking induces Coriolis forces and fluid vortexing in the tube, which will instantly destroy the fragile PBMC interface that has formed.

• Harvesting: Aspirate the upper plasma layer, then carefully collect the opaque PBMC band at the interface. Wash twice with PBS to remove residual sodium diatrizoate and platelets.

Fig 2. Mechanistic separation of blood components via density gradient centrifugation.

Expected Outcomes & Troubleshooting

When utilizing a properly formulated 1.077 g/mL gradient on normal peripheral blood, expect a recovery of 60 ± 20% of original lymphocytes, >90% viability, and <5% RBC/granulocyte contamination[4].

Table 2: Troubleshooting Common Gradient Failures

Observed Issue	Mechanistic Cause	Corrective Action
Low PBMC Yield	Centrifugation temperature >20°C, causing gradient density to drop below 1.077 g/mL[7].	Calibrate centrifuge temperature strictly to 18–20°C.
High RBC Contamination	Incomplete rouleaux formation due to incorrect gradient osmolality[6].	Re-run Validation Checkpoint; ensure osmolality is 290 ± 15 mOsm/kg.
PBMCs trapped in Pellet	Insufficient blood dilution causing high hematocrit entrapment[7].	Increase blood-to-PBS dilution ratio to 1:2 or 1:3.

| Cell Clumping at Interface | Platelet activation or divalent cation-mediated coagulation. | Verify the inclusion of 0.0231% Calcium Disodium EDTA in the gradient[4]. |

References

• Ficoll-Paque PLUS Instructions for Use (Amersham/Cytiva). Free University of Bozen-Bolzano. 4

• Ficoll-Paque PLUS Product Data. Cytiva Life Sciences.2

• ANDC DU/Biology Protocols/Isolation Mononuclear cells. WikiEducator. 5

• Lymphoprep™ Density Gradient Medium. STEMCELL Technologies. 3

• OptiPrep™ Application Sheet C03 - Density Gradient Media. Serumwerk Bernburg. 6

• What are PBMCs? Everything you need to know about Peripheral Blood Mononuclear Cells. Reprocell. 1

• Ficoll-Paque PLUS Troubleshooting & Centrifugation Conditions. Free University of Bozen-Bolzano.7

Sources

• 1. reprocell.com [reprocell.com]
• 2. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 3. stemcell.com [stemcell.com]
• 4. pro.unibz.it [pro.unibz.it]
• 5. ANDC DU/Biology Protocols/Isolation Mononuclear cells - WikiEducator [wikieducator.org]
• 6. diagnostic.serumwerk.com [diagnostic.serumwerk.com]
• 7. pro.unibz.it [pro.unibz.it]

Isolating Neutrophils Using Sodium Diatrizoate Dihydrate: A Detailed Guide

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of sodium diatrizoate dihydrate in the isolation of neutrophils from whole blood. This guide is designed to provide not only a step-by-step protocol but also the scientific reasoning behind the procedural choices, ensuring a thorough understanding of the methodology for robust and reproducible results.

The Principle of Neutrophil Isolation via Density Gradient Centrifugation

Neutrophil isolation from the heterogeneous cell population of whole blood is a critical first step for a wide array of research applications, from studying inflammatory responses to developing novel therapeutics. Density gradient centrifugation is a widely adopted method for this purpose, leveraging the differences in the buoyant densities of various blood components.

Sodium diatrizoate, a dense, iodinated organic compound, is a key component of many commercially available density gradient media. When combined with polysaccharides like Ficoll® or Dextran, it creates a solution with a specific density and osmolality tailored for cell separation. The fundamental principle lies in creating a density barrier that allows for the separation of cells based on their size and density.

The process involves carefully layering anticoagulated whole blood over the sodium diatrizoate-based medium. During centrifugation, erythrocytes (red blood cells), which are the densest components, are aggregated by the polysaccharide and sediment to the bottom of the tube. Mononuclear cells, such as lymphocytes and monocytes, have a lower density and will band at the interface between the plasma and the density gradient medium. Polymorphonuclear leukocytes (PMNs), which are predominantly neutrophils and have an intermediate density, form a distinct band below the mononuclear cells but above the pelleted erythrocytes.[1][2][3]

A crucial aspect of this method is the hyperosmotic nature of the sodium diatrizoate solution. This high osmolality causes erythrocytes to lose water and shrink, thereby increasing their effective buoyant density and facilitating their rapid sedimentation through the dense medium.[3] This osmotic effect also contributes to the formation of a self-generating density gradient within the medium during centrifugation, which further aids in the distinct separation of cell populations.[3][4]

Commercially Available Media and Their Composition

Several commercial media utilize sodium diatrizoate or its derivatives for neutrophil isolation. Understanding their composition is key to selecting the appropriate medium and troubleshooting the procedure.

Product Name	Key Components	Typical Density (g/mL)
Polymorphprep™	Sodium Diatrizoate (13.8% w/v), Dextran 500 (8.0% w/v)	1.113 ± 0.001
Histopaque®-1119	Polysucrose, Sodium Diatrizoate	1.119
Histopaque®-1077	Polysucrose, Sodium Diatrizoate	1.077
Ficoll-Paque™	Ficoll™ PM400, Sodium Diatrizoate	Varies (e.g., 1.077 for PBMC isolation)

Note: This table provides a summary of common reagents. Researchers should always refer to the manufacturer's specific product information for the most accurate and up-to-date details.

For isolating neutrophils, a medium with a higher density, such as Polymorphprep™ or Histopaque®-1119, is typically used.[5][6] In some protocols, a discontinuous (or "double") gradient is employed, layering a lower density medium (like Histopaque®-1077) on top of a higher density medium (Histopaque®-1119).[5][7] This creates distinct interfaces for the separation of both mononuclear cells and neutrophils.

Detailed Protocol for Neutrophil Isolation

This protocol is a generalized procedure based on the principles of density gradient centrifugation using a sodium diatrizoate-based medium like Polymorphprep™. It is crucial to consult and adhere to the specific instructions provided by the manufacturer of the chosen reagent.

Materials:

• Anticoagulated whole blood (EDTA, heparin, or citrate)

• Sodium diatrizoate-based density gradient medium (e.g., Polymorphprep™)

• Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS), without Ca²⁺/Mg²⁺

• Red Blood Cell (RBC) Lysis Buffer

• Sterile conical centrifuge tubes (15 mL or 50 mL)

• Sterile pipettes

• Centrifuge with a swing-out rotor

• Hemocytometer or automated cell counter

• Trypan blue solution

Experimental Workflow:

Caption: Workflow for neutrophil isolation using density gradient centrifugation.

Step-by-Step Methodology:

• Preparation:

  • Collect whole blood into tubes containing an anticoagulant (EDTA is often recommended).[1] It is critical to process the blood as soon as possible, ideally within two hours of collection, to ensure neutrophil viability and minimize activation.[1][2]

  • Bring the blood sample and the sodium diatrizoate density gradient medium to room temperature (18-22°C).[1][2] Temperature is a critical parameter as it affects the density and viscosity of the medium, which can impact the separation efficiency.[3]

• Gradient Formation and Centrifugation:

  • In a sterile conical centrifuge tube, carefully layer the whole blood over an equal volume of the density gradient medium.[1][2] For example, use 5 mL of blood over 5 mL of medium in a 15 mL tube. To avoid mixing, hold the tube at an angle and slowly dispense the blood along the side of the tube.

  • Centrifuge the tubes in a swing-out rotor at 450-550 x g for 30-35 minutes at room temperature (18-22°C).[1][2] It is essential to turn the brake off on the centrifuge to prevent disruption of the cell layers during deceleration.

• Cell Harvesting:

  • After centrifugation, you will observe distinct layers. From the top down, you should see: plasma, a band of mononuclear cells at the plasma/medium interface, the density gradient medium, a band of neutrophils (PMNs), and a pellet of erythrocytes at the bottom.[8]

  • Carefully aspirate and discard the upper layers (plasma and mononuclear cells).

  • Using a clean pipette, carefully collect the neutrophil layer. It is advisable to also collect some of the medium below the neutrophil band to ensure complete recovery.

• Washing and Purification:

  • Transfer the collected neutrophils to a new centrifuge tube.

  • To restore normal osmolality, it is recommended to dilute the cell suspension with one volume of 0.45% NaCl solution or a culture medium at half the normal concentration.[1] For subsequent washes, use isotonic saline or a suitable cell culture medium.

  • Wash the cells by centrifuging at a lower speed (e.g., 350-400 x g) for 10 minutes.[2][8]

  • To remove any remaining red blood cells, perform a brief RBC lysis step. Resuspend the cell pellet in a hypotonic RBC lysis buffer for a short, timed period (e.g., 20 seconds), and then stop the lysis by adding an excess of isotonic buffer (like PBS or HBSS).[8][9]

  • Centrifuge the cells again, discard the supernatant, and resuspend the purified neutrophil pellet in your desired experimental buffer.

• Quality Control:

  • Determine the cell concentration using a hemocytometer or an automated cell counter.

  • Assess cell viability using the trypan blue exclusion method. A viability of >95% is expected.[8][10]

  • The purity of the isolated neutrophils can be assessed by morphological examination of a stained cytospin preparation (e.g., with Leishman or Giemsa stain). A purity of >95% should be achievable.[8][9]

Critical Parameters and Troubleshooting

Parameter	Recommendation	Rationale and Potential Issues
Blood Sample	Freshly drawn (<2 hours), anticoagulated (EDTA preferred)	Older blood can lead to neutrophil activation and reduced viability.[1][2]
Temperature	18-22°C for all reagents and centrifugation	Lower temperatures can increase the viscosity of the medium, leading to poor separation.[3][6]
Centrifugation	450-550 x g for 30-35 min, swing-out rotor, brake off	Incorrect speed or time can result in poor separation or contamination of layers. The brake can disrupt the cell bands.[1][2][6]
Blood to Medium Ratio	1:1	Deviating from this ratio can alter the geometry of the layers and may require optimization of centrifugation conditions.[1][2]
RBC Lysis	Brief and timed	Prolonged exposure to hypotonic conditions can damage neutrophils and reduce viability.

Impact of Sodium Diatrizoate on Neutrophil Function

While sodium diatrizoate is a widely used and effective reagent for neutrophil isolation, it is important to be aware of its potential effects on cell function. The hyperosmotic environment created by the gradient medium can transiently affect the cells.[3] Some studies have indicated that high salt concentrations can modulate neutrophil responses, including reactive oxygen species (ROS) production, degranulation, and phagocytosis.[11][12] Therefore, it is crucial to thoroughly wash the isolated neutrophils to remove the density gradient medium and restore them to an isotonic environment before conducting functional assays. To minimize in vitro activation during the isolation process, it is recommended to use buffers without calcium and magnesium ions.[8]

Conclusion

The use of sodium diatrizoate dihydrate in density gradient media provides a robust and reliable method for the isolation of highly pure and viable neutrophils. By understanding the underlying principles and carefully controlling the critical parameters of the protocol, researchers can consistently obtain high-quality cell preparations suitable for a wide range of downstream applications. Adherence to the manufacturer's instructions and meticulous technique are paramount to achieving optimal results.

References

• Polymorphprep™ - PROGEN.

• Polymorphprep - ProteoGenix Products.

• ISOLATION OF MOUSE NEUTROPHILS - PMC - NIH.

• Polymorphprep Isolation of Human Polymorphonuclear Cells-ProteoGenix.

• Effect of Density Gradient Material upon Ex-Vivo Neutrophil Behaviour - CORE.

• Polymorphprep™ Application Sheet - Cosmo Bio USA.

• Optimisation of Laboratory Procedures for Isolating Human Peripheral Blood Derived Neutrophils - Medical Journal of Malaysia.

• Centrifugation Separations - MilliporeSigma.

• Polymorphprep - Axis Shield Density Gradient Media.

• Neutrophil Isolation Protocol - PMC - NIH.

• (PDF) Optimisation of laboratory procedures for isolating human peripheral blood derived neutrophils - ResearchGate.

• Optimization of methods for the accurate characterization of whole blood neutrophils - PMC.

• Sodium diatrizoate dihydrate Product Number S4506 Store at Room Temperature Product Description Molecular Formula.

• Suppression of neutrophils by sodium exacerbates oxidative stress and arthritis - PMC - NIH.

• Simplified Human Neutrophil Extracellular Traps (NETs) Isolation and Handling - PMC.

• Neutrophil separation Determination of the optimal sort performance Cell viability and activation status Cell functionality - Miltenyi Biotec.

• Neutrophil isolation protocol - PubMed - NIH.

• Exploring Inflammatory Disease Drug Effects on Neutrophil Function - PMC - NIH.

• High Salt Induces a Delayed Activation of Human Neutrophils - PMC.

Sources

• 1. progen.com [progen.com]
• 2. proteogenix-products.com [proteogenix-products.com]
• 3. Polymorphprep Isolation of Human Polymorphonuclear Cells-ProteoGenix [proteogenix.science]
• 4. axis-shield-density-gradient-media.com [axis-shield-density-gradient-media.com]
• 5. ISOLATION OF MOUSE NEUTROPHILS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cosmobiousa.com [cosmobiousa.com]
• 7. Optimization of methods for the accurate characterization of whole blood neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Neutrophil Isolation Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Simplified Human Neutrophil Extracellular Traps (NETs) Isolation and Handling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Suppression of neutrophils by sodium exacerbates oxidative stress and arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. High Salt Induces a Delayed Activation of Human Neutrophils - PMC [pmc.ncbi.nlm.nih.gov]

sterilizing sodium diatrizoate solutions for cell culture

Application Note: Sterilization and Handling of Sodium Diatrizoate Solutions for Cell Culture and Density Gradient Separations

Introduction & Mechanistic Overview

Sodium diatrizoate (the sodium salt of 3,5-diacetamido-2,4,6-triiodobenzoic acid) is a highly dense, radiopaque contrast agent. In cell culture and immunology workflows, it is predominantly combined with polysucrose (Ficoll) to formulate isopycnic density gradients. These gradients are engineered to precise densities (e.g., 1.077 ± 0.001 g/mL) for the isolation of peripheral blood mononuclear cells (PBMCs)[1][2] or customized for the purification of specialized tissues like pancreatic islets[3][4].

Because the fundamental utility of these solutions relies entirely on their specific gravity and osmolarity, sterilization is a complex physicochemical challenge. Any sterilization method that induces water evaporation, molecular degradation, or pH shifts will irrevocably alter the density, leading to failed cell separations, poor yields, or reduced cell viability. As a Senior Application Scientist, understanding the causality behind these failure modes is critical for selecting the appropriate sterilization modality.

Physicochemical Constraints in Sterilization

When designing a sterilization protocol for sodium diatrizoate, three critical failure modes must be mitigated:

• Density and Osmolarity Shifts: Commercial solutions rely on precise solute ratios (e.g., 9.4 g sodium diatrizoate and 6.2 g Ficoll per 100 mL)[1][5]. Thermal sterilization in unsealed or loosely capped vessels causes vapor loss. This concentrates the solutes, increasing the density beyond the strict 1.077 g/mL requirement and altering the osmotic pressure[2].

• pH-Dependent Precipitation: Sodium diatrizoate is highly soluble in water. However, if the solution is exposed to ionizing radiation (e.g., Cobalt-60 gamma irradiation), radiolytic reactions can lower the pH. If the pH drops significantly, the molecule reverts to its free acid form (diatrizoic acid), which is insoluble and precipitates out of solution[6].

• Photolytic Degradation: Sodium diatrizoate is inherently light-sensitive. Prolonged exposure to light during processing or post-sterilization storage can degrade the iodine-containing compound, compromising gradient integrity[2].

Validated Sterilization Modalities

3.1. Sterile Filtration (0.22 µm) — The Laboratory Standard For custom density gradients—such as density-osmolarity gradients optimized for human islet purification at 450 mOsm/kg[3]—sterile filtration is the gold standard[4].

• Causality: Filtration physically excludes microorganisms without applying thermal or radiolytic stress. Because there is no heat, there is zero risk of evaporation, ensuring the specific gravity remains perfectly intact. Polyethersulfone (PES) membranes are recommended to maintain acceptable flow rates when processing viscous polysucrose mixtures.

3.2. Terminal Moist Heat (Autoclaving) — The Commercial Standard Major commercial manufacturers of density media utilize terminal moist heat sterilization to achieve a high Sterility Assurance Level (SAL)[1][2].

• Causality: To prevent the critical failure mode of evaporation, the solution must be sterilized in hermetically sealed bottles (e.g., utilizing rubber septum closures and aluminum crimps)[2]. The sealed environment maintains the exact water-to-solute ratio during the 121°C cycle, preserving the density.

3.3. Gamma Irradiation — Device Integration When sodium diatrizoate is pre-loaded into closed blood separation tubes, gamma irradiation is often required for terminal sterilization of the entire assembly[6].

• Causality: To prevent the radiolytic precipitation of diatrizoic acid, the solution must be buffered. The addition of a 0.1–0.5% sodium bicarbonate solution stabilizes the pH between 6.5 and 7.6 post-irradiation, entirely preventing precipitation[6].

Quantitative Data Summary

Sterilization Modality	Mechanism of Action	Primary Physicochemical Risk	Mitigation Strategy	Ideal Application
0.22 µm Filtration	Physical exclusion of microbes via membrane pores	High viscosity causing slow flow or membrane clogging	Utilize high-flow PES or Cellulose Acetate (CA) membranes	Custom lab-scale gradients (e.g., islet isolation)
Moist Heat (Autoclave)	Thermal destruction of microbes (121°C)	Evaporation leading to density and osmolarity shifts	Hermetically seal bottles (rubber septum) prior to heating	Bulk commercial manufacturing (e.g., PBMC media)
Gamma Irradiation	Radiolytic DNA damage (Cobalt-60)	pH drop causing diatrizoic acid precipitation	Buffer with 0.1-0.5% NaHCO₃ to maintain pH 6.5-7.6	Integrated closed-system blood separation devices

Experimental Protocols

Protocol A: Sterile Filtration of Custom Ficoll-Sodium Diatrizoate (FSD) Gradients

This protocol is designed for lab-scale preparation (<5 L) where precise osmolarity must be maintained.

• Preparation: Dissolve Ficoll 400 and sodium diatrizoate in ultra-pure distilled water to reach your target density and osmolarity (e.g., 1.077 g/mL at 450 mOsm/kg)[3].

• Photoprotection: Immediately wrap the mixing flask in aluminum foil to protect the light-sensitive diatrizoate from photolytic degradation[2].

• Filtration Setup: In a certified Class II Biosafety Cabinet, set up a sterile 0.22 µm PES vacuum filtration unit.

• Filtration: Apply vacuum and filter the solution. Note: Do not exceed 500 mm Hg vacuum pressure to prevent foaming of the polysucrose.

• Aliquoting: Dispense the sterile filtrate into sterile, opaque (or foil-wrapped) PETG or glass bottles. Store at 4°C to 30°C[2].

• Self-Validation Checkpoint: Extract a 1.0 mL aliquot of the final sterile solution and measure its density using a precision densitometer. The post-filtration density must match the pre-filtration density exactly (Δ ≤ 0.0005 g/mL). If the density has shifted, the filter membrane may have preferentially bound solute, and the batch must be rejected.

Protocol B: Terminal Moist Heat Sterilization (Autoclaving)

This protocol is designed for bulk media preparation where absolute sterility is required without the use of cleanroom filtration.

• Dispensing: Dispense the unsterile sodium diatrizoate solution into Type I borosilicate glass bottles.

• Hermetic Sealing (Critical Step): Seal the bottles using butyl rubber septum closures and secure them with aluminum crimp seals. Do not use standard threaded caps loosely, as steam escape will alter the density[2].

• Pre-Weighing: Weigh each sealed bottle on a calibrated balance and record the exact mass.

• Autoclaving: Process the sealed bottles in an autoclave at 121°C for 15 minutes using a Liquid Cycle (slow exhaust). Slow exhaust is mandatory to prevent the sealed glass bottles from shattering under pressure.

• Cooling & Storage: Allow the bottles to cool to room temperature (20°C) in a dark environment[2].

• Self-Validation Checkpoint: Re-weigh the cooled bottles. The post-autoclave mass must equal the pre-autoclave mass (allowable variance < 0.05%). A loss in mass indicates vapor escape during the cycle, meaning the density has increased and the batch must be discarded.

Workflow Visualization

Decision matrix for sterilizing sodium diatrizoate based on scale and application constraints.

References[6] US4944918A - Sterilization of blood component separation devices. Google Patents. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE13L5jUprlUOYHrmGvc3oxf15ii0gC2nHEED921xdht2Xv2wlbPUU6pCMX7i3ccUJhJHZEqdzNUH6UVenhARLeS5jPSV872CKaeOcuigNWW4hd67_RknC8djoya8dVS317P95-tRM-F79b[1]High-Performance Density Gradient Media for Purification of Leukocytes from Blood. MP Biomedicals. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGPSWR3ykMedq4iDoeMVDxzwx0084nxD-NMEtqKy1Gd9FjquWzv73M5l45c3UztNxDRWsQ8ocjnEPxM14DMcZhZiSGVT3Wst07UWnVsz_Tg1OARLBSEXCbjHr49EwqaiqEVRpmkafdquZWf-QRR7IYnkPg7BEDiveGsCzJniJOpshm2Zn9EjViP9XWW4De-Z2vnsrhIQposkGQBVBpz6PxT7S7k_yoSHzvqYg==[5]Isolation of Mononuclear and Polymorphonuclear Leukocytes from Blood with Density Separation Media. Cell Culture Dish. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6RREWSxUUug135i-G2wZ6MyUZ3wikjOAvf7k0AiwuD196cb2owTeoOU5yC7yEjT2zuVn_joY5oSiB_IZEkBYPrquI3jgmqiWlslQ8Ne_V0C9CRyeJA4cLOj9KsBq-doYBg62nCqb3-AAsnsvUu_v1oQS5QTeWe2JtXV_WAbG7VUHCUvsplCMJL7bq3qEpxYZDwpYT8OjC8WQoAKSDqOG3MkE2UdqcG4aChFycK-qcUy4CYCikpUwXxI=[3]Optimization in osmolality and range of density of a continuous ficoll-sodium-diatrizoate gradient for isopycnic purification of isolated human islets. PubMed. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEVHw6yeNJOCfDSnqWqeRr2-_3FWM1vGGzgoaU3JuU2djYGViw4tAsUtdlWd7oZts2AHRpOBJLEVCK4hOrYtBLvhGZn2_QEdF_LwS54TqruGDLZ1RIbdNGgRZt4mHnBS_Gogfsq[4]A Practical Guide to Rodent Islet Isolation and Assessment. PMC - NIH. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQELlXFXx0Q4tqN7LCJ_lgyRV0idPPT7FAMe_GlV3eViEUq_7LpW9Q8cY0k0A-_2jT0rS0SzjhIUvikxv7m4c1v66vevHNsSUnWJqgkUlxLj6mocZt0Nts0mbxjZRkWNrIU_j1Vs4oo82MMiBIA=[2]Methodology and applications. Cytiva. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEkF7osvKgfXXvpenNJgue8J-_RoHD67-BAy_2d7rGNzhXUsCKY-2-ouQ3gd5lbJ5fW2q3a-94a4B5ndPQKkOsad1csvVZq2LC8FXGuGyn7CdCQw5uKcuAMfGzFUZsbZ0enXVU1QkPxvL_FsenGBanGMocAA4wrlhWiNAvP5toG

Sources

• 1. mpbio.com [mpbio.com]
• 2. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 3. Optimization in osmolality and range of density of a continuous ficoll-sodium-diatrizoate gradient for isopycnic purification of isolated human islets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Practical Guide to Rodent Islet Isolation and Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cellculturedish.com [cellculturedish.com]
• 6. US4944918A - Sterilization of blood component separation devices - Google Patents [patents.google.com]

Application Note: Optimization of Sodium Diatrizoate Dihydrate Density Gradient Centrifugation for Mononuclear Cell Isolation

Introduction & Mechanistic Overview

The isolation of highly pure, viable peripheral blood mononuclear cells (PBMCs)—comprising lymphocytes and monocytes—is a foundational technique in immunology, clinical diagnostics, and drug development. The gold standard for this process is density gradient centrifugation using a precisely formulated medium containing sodium diatrizoate dihydrate and a high-molecular-weight polymer (such as polysucrose or Ficoll PM400)[1][2].

Sodium diatrizoate dihydrate is an iodinated radiopaque compound that provides high density. However, achieving the strict target density of 1.077 ± 0.001 g/mL using sodium diatrizoate alone would result in a hyperosmotic solution, causing cells to shrink and altering their buoyant density. By combining it with polysucrose, the medium achieves the exact required density while maintaining physiological osmolality and low viscosity[1].

The Causality of Separation

This protocol is a self-validating system governed by differential migration. When whole blood is layered over the medium and subjected to centrifugal force:

• Erythrocytes (RBCs) are aggregated by the polysucrose. This aggregation increases their effective size and sedimentation rate, causing them to rapidly pellet at the bottom of the tube[2].

• Granulocytes encounter a slightly hypertonic environment in the medium, which draws water out of the cells, increases their density, and forces them to co-pellet with the erythrocytes[2].

• PBMCs have a lower buoyant density than the 1.077 g/mL medium. They cannot penetrate the gradient and instead accumulate as a distinct, concentrated white band at the interface between the sample plasma and the sodium diatrizoate layer[1][2].

If the protocol is executed correctly, the appearance of this sharp, undisturbed white interface serves as immediate visual validation of the experiment's integrity.

Experimental Workflows & Logical Relationships

Workflow of density gradient centrifugation for PBMC isolation.

Critical Parameters: The "Why" Behind the Protocol

• Centrifugal Force (400 × g): This specific force provides optimal kinetic energy to drive aggregated RBCs and dense granulocytes through the medium. Lower speeds lead to incomplete sedimentation, while excessively high speeds can physically force PBMCs into the gradient, reducing yield[2][3].

• Time (30–40 minutes): This duration ensures complete differential migration. Shorter times leave RBCs trapped in the PBMC interface[3].

• Deceleration (Brake OFF): Turning off the centrifuge brake is an absolute requirement. Rapid deceleration creates Coriolis forces and fluid vortexes that will resuspend the delicate PBMC interface back into the plasma, completely destroying the separation[4].

Effect of temperature on sodium diatrizoate medium density and yield.

Quantitative Data Summary

The following table summarizes the optimized physical parameters required for each stage of the PBMC isolation workflow.

Workflow Stage	Centrifugal Force	Time	Temperature	Acceleration	Deceleration (Brake)	Mechanistic Purpose
Gradient Separation	400 × g	30 - 40 min	18 - 20 °C	Slow / 1	OFF / 0	Isolate PBMCs at the density interface[2][3].
Wash 1 (Platelet Removal)	60 - 100 × g	10 min	18 - 20 °C	Standard	Standard	Differential pelleting: PBMCs pellet, platelets remain in supernatant[3][5].
Wash 2 (General Wash)	250 - 400 × g	10 min	18 - 20 °C	Standard	Standard	Maximize PBMC recovery and remove residual sodium diatrizoate[2].

Step-by-Step Methodology

Phase 1: Preparation and Layering

Note: Ensure all reagents, including the sodium diatrizoate gradient medium and balanced salt solution (e.g., PBS), are strictly equilibrated to 18–20°C before starting[3].

• Dilution: Transfer the anticoagulant-treated whole blood to a sterile conical tube. Dilute the blood 1:1 with sterile PBS. Causality: Dilution reduces the viscosity of the blood, minimizing the trapping of PBMCs within the rapidly sedimenting erythrocyte aggregates[3].

• Gradient Setup: Add the required volume of the sodium diatrizoate medium (e.g., 3 mL for a 15 mL tube) to a fresh centrifuge tube[2].

• Layering: Tilt the tube containing the gradient medium to a 45-degree angle. Using a serological pipette set to the lowest dispensing speed, carefully layer the diluted blood (e.g., 4 mL) onto the gradient. Do not mix. A sharp, visible boundary must exist between the two layers[4][5].

Phase 2: Density Gradient Centrifugation

• Centrifugation: Place the tubes in a swinging-bucket rotor. Ensure the centrifuge is perfectly balanced to prevent vibrational mixing.

• Run Parameters: Centrifuge at 400 × g for 30 minutes at 18–20°C [2].

• Brake Settings: Verify that the centrifuge acceleration is set to slow, and the deceleration/brake is turned completely OFF [4].

Phase 3: Harvesting and Washing

• Harvesting: Carefully remove the tube from the centrifuge. Aspirate and discard the top layer (plasma) to within 0.5 cm of the opaque PBMC interface[2]. Using a clean Pasteur pipette, carefully draw up the white PBMC band and transfer it to a new conical tube. Critical: Minimize the uptake of the underlying sodium diatrizoate medium to prevent granulocyte contamination[3].

• Wash 1 (Platelet Depletion): Add at least 3 volumes of PBS to the harvested PBMCs. To selectively remove platelets, centrifuge at 60–100 × g for 10 minutes at 18–20°C . Because platelets have a much lower sedimentation coefficient than PBMCs, they will remain suspended in the supernatant at this low speed[3][5]. Aspirate and discard the supernatant.

• Wash 2 (Medium Removal): Resuspend the cell pellet in 5–10 mL of PBS. Centrifuge at 250 × g for 10 minutes to maximize PBMC recovery while washing away residual sodium diatrizoate[2].

• Final Resuspension: Discard the supernatant and resuspend the purified PBMC pellet in the appropriate assay buffer or cell culture medium.

References

• Cytiva. "Ficoll-Paque PLUS." cytivalifesciences.com.
• Cytiva.
• Sigma-Aldrich. "Histopaque®-1077." sigmaaldrich.com.
• MP Biomedicals.
• Eppendorf. "Faster Isolation of PBMC Using Ficoll-Paque® Plus in the Eppendorf Multipurpose Benchtop Centrifuges." eppendorf.com.

Sources

• 1. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. pro.unibz.it [pro.unibz.it]
• 4. eppendorf.com [eppendorf.com]
• 5. mpbio.com [mpbio.com]

Application Note: Preparation and Optimization of Sodium Diatrizoate-Polysaccharide Density Gradients

Introduction & Mechanistic Overview

Density gradient centrifugation is a foundational technique in immunology, cell biology, and drug development for the isolation of specific cell populations from complex biological fluids. The gold standard for isolating peripheral blood mononuclear cells (PBMCs) relies on a precise mixture of a radiopaque contrast agent (Sodium Diatrizoate ) and a high-molecular-weight polysaccharide (such as Ficoll PM400 or Polysucrose)[1].

As an Application Scientist, it is critical to understand that successful cell fractionation is not merely about achieving a specific density; it is an exercise in balancing thermodynamic and physical properties.

• The Density Component: Sodium diatrizoate is a highly soluble iodinated compound that provides the high density required to float mononuclear cells. However, if used alone at the target density of 1.077 g/mL, its osmolality would be hypertonic, causing cells to rapidly efflux water, shrink, and pellet due to an artificially increased buoyant density.

• The Osmotic & Rheological Component: Ficoll PM400 is a branched, hydrophilic polymer with a low osmotic penalty. When blended with sodium diatrizoate, it allows the medium to achieve the precise physiological osmolality (~290 mOsm/kg) required to maintain native cell volume[2]. Furthermore, Ficoll actively induces erythrocyte rouleaux formation (aggregation), exponentially increasing their sedimentation rate away from the mononuclear cell interface[2].

Mechanistic synergy of Sodium Diatrizoate and Ficoll in gradient media.

Quantitative Formulation Specifications

Depending on the target cell population, the ratio of sodium diatrizoate to polysaccharide must be strictly modulated. Table 1 summarizes the quantitative formulations required to achieve standard gradient densities.

Table 1: Composition of Density Gradient Media

Target Cell Population	Target Density (g/mL)	Polysucrose/Ficoll (% w/v)	Sodium Diatrizoate (% w/v)	Target Osmolality (mOsm/kg)
Human PBMCs	1.077 ± 0.001	5.7%	9.0% - 9.1%	290 ± 15
Mouse Islets / Cells	1.077 ± 0.001	5.7%	9.0% - 9.1%	290 ± 15
Granulocytes / Neutrophils	1.119 ± 0.001	~9.0%	~16.7%	~320

Note: The 1.077 g/mL formulation is structurally equivalent to commercial preparations such as Ficoll-Paque PLUS and Lymphoprep[1][2]. The 1.119 g/mL formulation is utilized in double-gradient systems (e.g., Histopaque 1119/1077) for neutrophil isolation[3].

Protocol: Preparation of 1.077 g/mL Stock Solution

This protocol details the preparation of 100 mL of standard 1.077 g/mL density medium.

Materials Required

• Sodium Diatrizoate (Diatrizoic acid sodium salt, USP grade)

• Ficoll PM400 (or equivalent Polysucrose 400)

• Ultrapure Water (18.2 MΩ·cm, endotoxin-free)

• 1 M HCl and 1 M NaOH

Step-by-Step Methodology

• Hydration of Polysaccharide: Weigh exactly 5.7 g of Ficoll PM400. Add to 70 mL of ultrapure water in a sterile glass beaker. Stir continuously at 40–50°C until completely dissolved.

  • Causality: Ficoll is a highly branched, 400 kDa polymer. Gentle heating accelerates the disruption of intermolecular hydrogen bonds, preventing clumping and ensuring a homogenous rheological profile.

• Addition of Density Agent: Cool the solution to room temperature (20°C). Add 9.0 g of Sodium Diatrizoate. Stir until fully dissolved.

  • Causality: Cooling the solution prior to adding the diatrizoate prevents thermal degradation of the iodinated contrast agent. Heat degradation can release free iodine, which is highly toxic to primary cells and is visually indicated by a distinct yellow tint[4].

• Volume and pH Adjustment: Adjust the pH to 7.0–7.4 using 1 M HCl or NaOH. Transfer the solution to a volumetric flask and bring the final volume to exactly 100 mL with ultrapure water.

• Self-Validating Quality Control (QC) Gate: Do not proceed to cell isolation without validating the physical parameters of the stock solution.

  • Density Check: Measure using a pycnometer or digital densitometer at 20°C. The density must be 1.077 ± 0.001 g/mL. If the density is too low, add micro-aliquots of sodium diatrizoate; if too high, dilute with ultrapure water.

  • Osmolality Check: Measure using a freezing-point osmometer. The osmolality must be 290 ± 15 mOsm/kg.

• Sterilization: Filter the validated solution through a 0.22 µm polyethersulfone (PES) membrane in a biosafety cabinet. Store protected from direct light at 4°C to 30°C[1].

Protocol: PBMC Isolation Workflow

The following protocol utilizes the validated 1.077 g/mL stock solution to isolate PBMCs from whole peripheral blood.

Workflow of density gradient centrifugation for PBMC isolation.

Step-by-Step Methodology

• Thermal Equilibration: Ensure the density gradient medium, balanced salt solution (e.g., PBS without Ca²⁺/Mg²⁺), and centrifuge rotor are strictly equilibrated to 18–20°C[1].

  • Causality: Fluid density and viscosity are highly temperature-dependent. Centrifuging at temperatures below 18°C increases the viscosity of the diatrizoate/Ficoll mixture, impeding erythrocyte sedimentation and leading to granulocyte contamination in the PBMC layer[5].

• Blood Dilution: Dilute fresh, anticoagulated whole blood 1:1 with the balanced salt solution[1].

  • Causality: Dilution reduces the inherent viscosity of the blood and decreases the density of the plasma. This minimizes the physical trapping of mononuclear cells within sedimenting erythrocyte aggregates, significantly increasing PBMC recovery yields[1].

• Gradient Layering: In a sterile 15 mL conical tube, dispense 3 mL of the 1.077 g/mL density medium. Tilt the tube to a 45° angle and carefully overlay 4–6 mL of the diluted blood dropwise onto the medium.

  • Causality: A sharp, undisturbed interface is critical. Intermixing the layers alters the local density gradient, causing PBMCs to prematurely pellet or erythrocytes to float[6].

• Centrifugation: Centrifuge the tubes at 400 × g for 30–40 minutes at 20°C. The centrifuge brake must be turned OFF [1][2].

  • Causality: Rapid deceleration using the brake creates a Coriolis-induced vortex and fluid shear within the tube. This "swirling" effect will completely disrupt the delicate PBMC band at the interface, mixing the purified cells back into the plasma or density medium[2].

• Harvesting and Washing: Aspirate the upper plasma layer to within 2 mm of the opaque PBMC interface. Carefully collect the PBMC band using a sterile Pasteur pipette and transfer to a new tube. Add at least 3 volumes of PBS, centrifuge at 300 × g for 10 minutes, and discard the supernatant to remove residual diatrizoate and Ficoll.

Troubleshooting & Diagnostics

When the self-validating parameters of the protocol fail, use Table 2 to diagnose the mechanistic root cause.

Table 2: Troubleshooting Density Gradient Separations

Observation	Mechanistic Cause	Corrective Action
High RBC/Granulocyte contamination in PBMC layer	Temperature too low (<18°C), increasing the viscosity of the gradient medium and preventing dense cells from pelleting[5].	Ensure all reagents, blood samples, and the centrifuge rotor are thermally equilibrated to 18–20°C prior to use.
Low PBMC yield (Target cells found in the pellet)	Osmolality of the stock solution is too high (>305 mOsm/kg), causing PBMCs to shrink and their buoyant density to exceed 1.077 g/mL.	Reject the stock solution. Reformulate and verify osmolality with a freezing-point osmometer (Target: 290 mOsm/kg).
Diffuse, broadened, or missing PBMC band	Rotor vibration or the use of the centrifuge brake during deceleration caused fluid swirling[1][2].	Balance the centrifuge rotor precisely. Ensure the deceleration profile is set to zero (Brake OFF).
Yellow tint in the stock solution	Photodegradation or thermal degradation of Sodium Diatrizoate, releasing toxic free iodine[4].	Discard the solution. Store future batches protected from direct light at 4°C to 30°C.

References

• Cytiva. Ficoll-Paque PLUS: Methodology and applications. Retrieved from:[Link]

• Serumwerk Bernburg AG. OptiPrep™ Application Sheet C04 - Density Gradient Media. Retrieved from: [Link]

• Swamydas, M., et al. ISOLATION OF MOUSE NEUTROPHILS. PMC - NIH. Retrieved from:[Link]

• Scientific Laboratory Supplies. Ficoll-Paque PLUS Instructions for Use. Retrieved from: [Link]

• Swamydas, M., & Lionakis, M. S. Isolation, Purification and Labeling of Mouse Bone Marrow Neutrophils for Functional Studies and Adoptive Transfer Experiments. PMC - NIH. Retrieved from: [Link]

• BD Biosciences. CPT™ Cell Preparation Tube with Sodium Heparin. Retrieved from: [Link]

Sources

• 1. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 2. diagnostic.serumwerk.com [diagnostic.serumwerk.com]
• 3. ISOLATION OF MOUSE NEUTROPHILS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. rch.org.au [rch.org.au]
• 6. Isolation, Purification and Labeling of Mouse Bone Marrow Neutrophils for Functional Studies and Adoptive Transfer Experiments - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Red Blood Cell Contamination in Sodium Diatrizoate Separations

Welcome to the Application Scientist Support Hub. This guide provides mechanistic troubleshooting for Peripheral Blood Mononuclear Cell (PBMC) isolation using sodium diatrizoate and Ficoll density gradients (e.g., Ficoll-Paque, Histopaque, Lymphoprep). By understanding the physical chemistry and cellular biology behind density gradient centrifugation, you can achieve high-purity, self-validating separations.

Part 1: Frequently Asked Questions & Mechanistic Troubleshooting

Q1: Why is my PBMC interphase heavily contaminated with red blood cells (RBCs)? A1: RBC contamination is most frequently a thermodynamic and kinetic failure. Sodium diatrizoate gradients are formulated to a1[1].

• Causality: If cold reagents or blood are used (<18°C), the density and viscosity of the medium increase. Furthermore, at optimal room temperature,2[2], which increases their sedimentation rate and allows them to rapidly pellet. Cold temperatures inhibit this aggregation, causing RBCs to remain buoyant and become trapped within the PBMC layer.

• Solution: Strictly equilibrate all media, PBS, and blood samples to 18–20°C prior to layering.

Q2: Does the age of the blood sample contribute to RBC and granulocyte contamination? A2: Yes. Blood processed 2[2].

• Causality: Over time, granulocytes degranulate and their buoyant density decreases, causing them to co-migrate with PBMCs. Similarly, RBCs undergo morphological changes that alter their sedimentation profile, reducing the efficiency of the gradient.

• Solution: Process blood within 8 hours of collection. If using older blood, expect contamination and incorporate a downstream RBC lysis step.

Q3: My PBMC band is "cloudy" and diffuse rather than a sharp, distinct ring. What went wrong? A3: A diffuse band indicates a disruption of the delicate density interface, typically caused by improper centrifugation mechanics or poor layering technique.

• Causality: Applying the centrifuge brake during deceleration creates shear forces and vibrations that mix the separated layers. Additionally,3[3] will disperse the MNC band. Furthermore, 4[4] increases the distance RBCs must travel, leading to incomplete separation.

• Solution: Centrifuge at 400–500 × g for 30–40 minutes with the brake turned OFF . If processing larger volumes, use a wider tube rather than filling a narrow tube higher.

Q4: How can I rescue a PBMC sample that is already contaminated with RBCs? A4: If contamination has already occurred, you can utilize hypotonic or chemical lysis to selectively destroy the non-nucleated RBCs without harming the PBMCs.

• Causality: RBCs lack a nucleus and are highly susceptible to osmotic stress and specific weak acids.

• Solution: For downstream culture, treat the cell pellet with ACK (Ammonium-Chloride-Potassium) lysis buffer for 5–10 minutes at room temperature, then wash extensively with PBS. If you only need to perform a manual cell count,5[5]; this will lyse the RBCs and leave the nucleated PBMCs intact for accurate hemocytometer counting.

Part 2: Quantitative Data & Troubleshooting Matrix

Symptom / Issue	Root Cause	Mechanistic Explanation	Corrective Action
Heavy RBC contamination in PBMC layer	Low Temperature (<18°C)	Cold increases gradient density and inhibits RBC rouleaux formation, preventing sedimentation[2].	Equilibrate all reagents and blood to 18-20°C before use[1].
Granulocyte & RBC carryover	Old Blood Sample (>24h)	Granulocytes degranulate and change buoyant density; RBCs alter morphology over time[2].	Process blood within 8 hours. Use RBC lysis buffer if unavoidable[6].
"Cloudy" or diffuse PBMC band	Centrifuge Braking / Vibration	Deceleration shear forces disrupt the delicate density interface between plasma and gradient[3].	Set centrifuge deceleration/brake to ZERO (0)[3].
Poor PBMC yield with RBC clumps	Insufficient Dilution / High Blood Column	High cell density traps PBMCs in sinking RBC clumps; tall blood columns increase transit time[4].	Dilute blood 1:1 with PBS; use wider tubes instead of filling tubes higher[4].

Part 3: Standardized Self-Validating Protocol for PBMC Isolation

To ensure scientific integrity, every step in this protocol includes a Self-Validation Check to confirm the physical parameters are correct before proceeding.

Step 1: Preparation & Equilibration

• Action: Remove sodium diatrizoate medium, sterile PBS (Ca2+/Mg2+ free), and whole blood from cold storage. Allow them to sit at room temperature for at least 30-45 minutes.

• Self-Validation Check: Use an infrared thermometer to confirm the external temperature of the reagent bottles is strictly between 18°C and 20°C.

Step 2: Blood Dilution

• Action: In a sterile conical tube, dilute the whole blood 1:1 with the room-temperature PBS. Mix gently by inverting 3-4 times.

• Self-Validation Check: The diluted blood should appear noticeably lighter in color and flow with reduced viscosity, ensuring RBCs will not trap PBMCs during sedimentation.

Step 3: Gradient Layering

• Action: Add the required volume of sodium diatrizoate medium to a fresh centrifuge tube (e.g., 15 mL medium for 20 mL diluted blood). Tilt the tube to 45 degrees and very slowly pipette the diluted blood down the side of the tube so it rests on top of the gradient.

• Self-Validation Check: A sharp, distinct, undisturbed horizontal line must be visible between the clear gradient medium (bottom) and the red blood layer (top).

Step 4: Density Centrifugation

• Action: Carefully transfer tubes to a swinging-bucket centrifuge. Centrifuge at 400 × g for 30–40 minutes at 20°C. Crucial: Set acceleration to slow (e.g., 3/10) and deceleration/brake to ZERO (0/10).

• Self-Validation Check: The centrifuge must coast to a stop naturally. Any shuddering indicates an imbalance that will ruin the separation.

Step 5: Harvesting & Washing

• Action: Aspirate the top plasma layer, leaving ~0.5 cm of liquid above the white PBMC buffy coat. Using a clean Pasteur pipette, carefully draw up the white PBMC layer and transfer it to a new tube. Wash by adding 3 volumes of PBS and centrifuging at 300 × g for 10 minutes (brake ON is acceptable here).

• Self-Validation Check: The resulting cell pellet should be opaque and white/translucent. A pink or red pellet indicates RBC carryover, requiring an ACK lysis rescue step.

Part 4: Visualizations

Logical causality of temperature on sodium diatrizoate density and RBC separation outcomes.

Step-by-step workflow for density gradient centrifugation using sodium diatrizoate.

Part 5: References

• Cytiva - Ficoll-Paque PLUS Instructions for Use -1

• CGT Global - Optimizing PBMC Viability and Recovery: Updated Best Practices for 2026 - 2

• Sigma-Aldrich - Recommended Standard Method for Isolating Mononuclear Cells - 4

• STEMCELL Technologies - Frequently Asked Questions on SepMate™ for PBMC Isolation from Whole Blood - 3

• ResearchGate - How to avoid RBC contamination during PBMC isolation? - 5

Sources

• 1. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 2. cgt.global [cgt.global]
• 3. stemcell.com [stemcell.com]
• 4. 推荐单核细胞标准分离方法 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Isolating Mononuclear Cells with Sodium Diatrizoate

Section 1: Fundamentals of Sodium Diatrizoate-Based Cell Separation

Welcome to the technical support center for preventing platelet contamination during mononuclear cell isolation using sodium diatrizoate density gradients. This guide is designed for researchers, scientists, and drug development professionals who rely on high-purity cell populations for their downstream applications. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles and field-tested insights to empower you to troubleshoot and optimize your experiments effectively.

The Principle of Density Gradient Centrifugation

The isolation of peripheral blood mononuclear cells (PBMCs), which primarily consist of lymphocytes and monocytes, is a cornerstone of immunological research. The most common method for this is density gradient centrifugation.[1][2] This technique separates cells based on their different densities.[1]

Whole blood is carefully layered over a solution of sodium diatrizoate and a polysaccharide (like Ficoll® or Histopaque®), which has a precise density (typically 1.077 g/mL).[3][4][5] During centrifugation, the components of blood migrate through the gradient until they reach a point where their own density matches the density of the gradient medium—their isopycnic point.[1]

Here's how the separation unfolds:

• Erythrocytes (RBCs) and Granulocytes: These are the densest cells and will sediment through the gradient to form a pellet at the bottom of the tube.

• Mononuclear Cells (PBMCs): These cells have a lower density and will settle at the interface between the plasma and the density gradient medium, forming a distinct "buffy coat" layer.[6]

• Platelets and Plasma: Platelets are the least dense cellular components and will remain suspended in the uppermost plasma layer.[6]

However, due to their inherent stickiness and tendency to become activated, platelets often contaminate the valuable PBMC layer, which can significantly interfere with downstream assays.[7][8] This guide will focus on mitigating this specific challenge.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during PBMC isolation, providing causal explanations and actionable solutions.

Q1: Why is my final PBMC suspension heavily contaminated with platelets?

This is the most frequent issue and usually stems from one or more factors related to platelet activation and improper separation technique.

• Causality: Platelets are naturally "sticky" and become even more so upon activation.[7] Activated platelets can adhere to monocytes and other cells, forming clumps that co-sediment with the PBMCs.[7] Vigorous handling, incorrect anticoagulant choice, or suboptimal centrifugation can all trigger activation.[7][8]

• Troubleshooting Steps:

  • Review Blood Collection Technique:

    • Anticoagulant Choice: Use Acid Citrate Dextrose (ACD) or sodium citrate tubes for blood collection.[7][8] These are gentler than EDTA, which can sometimes induce platelet activation.[9][10]

    • Gentle Handling: When drawing blood, use a wider bore needle (e.g., 19G) and avoid aggressive plunger action.[7] Do not vortex the blood sample; instead, mix gently by inverting the tube 8-10 times.[7][11][12]

  • Optimize the Initial Plasma Removal: After the main density gradient spin, a significant number of platelets will be in the top plasma layer. Carefully aspirate and discard as much of this platelet-rich plasma as possible without disturbing the underlying PBMC layer.[7][13][14]

  • Implement a Low-Speed "Platelet Wash" Spin: This is the most critical step for removing residual platelets. After harvesting the PBMC layer, perform dedicated washing steps with a very low centrifugal force.

    • Protocol: Centrifuge the isolated cells at 120 x g for 10 minutes with the centrifuge brake turned OFF.[7][13]

    • Rationale: This gentle spin is sufficient to pellet the larger mononuclear cells while leaving the smaller, less dense platelets suspended in the supernatant, which can then be carefully discarded.[7] Repeat this wash step at least two to three times for optimal purity.[7][13]

Q2: My PBMC layer is not a sharp, distinct band. It looks "fluffy" and mixed with the gradient medium. What happened?

A diffuse PBMC layer leads to poor recovery and high contamination from both the gradient medium and other cell types.

• Causality: The integrity of the layers is paramount. This issue is almost always caused by a disruption of the gradient, either before or during centrifugation.

• Troubleshooting Steps:

  • Check Temperatures: Ensure that both the blood sample and the sodium diatrizoate medium are at room temperature (18-20°C) before you begin.[6][14][15] If the gradient medium is too cold, its density increases, which can prevent proper sedimentation of RBCs and granulocytes, leading to their contamination of the PBMC layer.[6][14]

  • Perfect Your Layering Technique: When adding the diluted blood onto the diatrizoate cushion, let it run slowly down the side of the tube.[6] This prevents the two liquids from mixing. A sharp interface is crucial for clean separation.

  • Verify Centrifuge Settings:

    • Use a Swinging-Bucket Rotor: This type of rotor allows the tubes to hang vertically during acceleration and deceleration, maintaining the horizontal integrity of the gradient layers. Fixed-angle rotors can cause the layers to smear along the side of the tube.[3][15]

    • Turn the Brake OFF: Abrupt deceleration from the centrifuge brake will mix the carefully separated layers.[3][6][14] Always ensure the brake is disengaged for the density separation step.

Q3: My PBMC yield is very low. Where did my cells go?

Low yield is a frustrating problem that can compromise your entire experiment.

• Causality: Cells can be lost at several stages: incomplete collection from the interface, overly aggressive washing steps, or suboptimal centrifugation parameters that cause PBMCs to pellet with the RBCs.

• Troubleshooting Steps:

  • Aspiration Technique: When collecting the PBMC layer, use a sterile pipette to circle the interface and aspirate the cells gently. Be careful not to take up too much of the dense diatrizoate medium, but it's better to take a small amount of it than to leave cells behind.[3][6]

  • Centrifugation Speed/Time: The standard spin for the main separation is 400-500 x g for 20-40 minutes.[3][14][16] If the speed is too high or the time too long, it can force some mononuclear cells into the RBC pellet. Conversely, if the spin is too short or slow, RBCs won't pellet properly, contaminating your PBMC layer.[6][14]

  • Blood Sample Age: Process blood as quickly as possible, ideally within two hours of collection.[17] Delays can lead to cell clumping and affect viability, reducing your final yield.[3][18]

Section 3: Protocols & Workflows

Protocol: High-Purity PBMC Isolation with Minimal Platelet Contamination

This protocol incorporates best practices to ensure high viability and purity of mononuclear cells.

1. Preparation:

• Bring the sodium diatrizoate density medium (e.g., Ficoll-Paque™, Histopaque®-1077) and PBS to room temperature (18-20°C).[6]

• Collect whole blood in sodium citrate or ACD tubes.

• Dilute the blood 1:1 with sterile PBS (Ca++/Mg++ free).[6][7] Mix gently.

2. Density Gradient Separation:

• Add 15 mL of the density gradient medium to a 50 mL conical tube.

• Carefully layer 30 mL of the diluted blood on top of the medium, minimizing mixing.[6][14]

• Centrifuge at 400 x g for 30 minutes at room temperature with the BRAKE OFF .[14][16]

3. PBMC Harvesting:

• After centrifugation, four layers will be visible: plasma (top), a cloudy PBMC layer, the clear density medium, and the RBC/granulocyte pellet (bottom).

• Carefully aspirate and discard the upper plasma layer, getting as close to the PBMC layer as possible without disturbing it.[7][14]

• Using a fresh sterile pipette, carefully collect the entire PBMC layer and transfer it to a new 50 mL conical tube.[6]

4. Platelet Removal Washes:

• Add sterile, Ca++/Mg++ free PBS to the harvested PBMCs to bring the volume to 45 mL. Mix gently.

• Centrifuge at 120 x g for 10 minutes at room temperature with the BRAKE OFF .[7][13]

• Carefully aspirate the supernatant, which contains the contaminating platelets. Be careful not to disturb the loose cell pellet.

• Gently resuspend the cell pellet in the small remaining volume.

• Repeat this wash step for a total of three washes .[7][13]

5. Final Cell Preparation:

• After the final wash, resuspend the cell pellet in your desired medium for cell counting (e.g., using Trypan Blue for viability) and downstream applications.

Data & Parameter Summary

Step	Parameter	Recommended Value	Rationale
Blood Collection	Anticoagulant	ACD or Sodium Citrate	Minimizes ex-vivo platelet activation compared to EDTA.[7][19]
Separation Spin	Centrifugal Force	400 - 500 x g	Optimal for pelleting RBCs/granulocytes while retaining PBMCs at the interface.[3][14]
Time	20 - 40 minutes	Ensures complete sedimentation of denser cells.[3][14]
Temperature	18 - 20 °C	Maintains correct density of the gradient medium for proper separation.[6][14]
Brake Setting	OFF	Prevents re-mixing of separated layers during deceleration.[3][6]
Platelet Wash	Centrifugal Force	120 x g	Pellets larger PBMCs while leaving smaller platelets in the supernatant.[7]
Time	10 minutes	Sufficient time to pellet PBMCs at low g-force.[7]
Brake Setting	OFF	Prevents disruption of the very loose cell pellet.[7]
Number of Washes	3 or more	Ensures maximal removal of contaminating platelets.[7]

Section 4: Visual Workflows

To further clarify the process, the following diagrams illustrate the key workflows and principles.

Diagram 1: Density Gradient Separation Principle

Caption: Step-by-step workflow highlighting the critical platelet wash steps.

References

• STEMCELL Technologies. (2012). How to Remove Platelets from Human Blood Samples Prior to Cell Separation. YouTube. [Link]

• Avrok Biosciences. (n.d.). Streamlining PBMC Isolation: Key Considerations for Ficoll Processing. [Link]

• Schneider, D. J., et al. (1997). Differential effects of anticoagulants on the activation of platelets ex vivo. PubMed. [Link]

• Scherzinger, A., et al. (2021). Ex vivo anticoagulants affect human blood platelet biomechanics with implications for high-throughput functional mechanophenotyping. bioRxiv. [Link]

• Gielniewski, B., et al. (2017). An efficient method for isolation of representative and contamination-free population of blood platelets for proteomic studies. PubMed. [Link]

• CGT Global. (2025). Optimizing PBMC Viability and Recovery: Updated Best Practices for 2026. [Link]

• Yang, W. (2013). PBMC Isolation from Blood. [Link]

• ResearchGate. (2019). Low yield from PBMC. What's going wrong?. [Link]

• ResearchGate. (n.d.). Time-course effects of anticoagulants on platelet and white and red.... [Link]

• bioRxiv. (2021). Ex vivo anticoagulants affect the biomechanical properties of human blood platelets.... [Link]

• ResearchGate. (n.d.). A Rapid Method to Isolate Platelets from Human Blood by Density Gradient Centrifugation. [Link]

• PubMed. (1992). A rapid method to isolate platelets from human blood by density gradient centrifugation. [Link]

• JPT Peptide Technologies. (n.d.). Peripheral Blood Mononuclear Cells - PBMCs. [Link]

• Sommer, A.G., et al. (2012). Isolation of Peripheral Blood Mononuclear Cells (PBMCs) (for reprogramming). [Link]

• Ucallmlabs. (2025). PBMC Separation Protocol: A Comprehensive Laboratory Guide. [Link]

• Duke Human Vaccine Institute. (n.d.). Troubleshooting PBMC Processing. [Link]

• Biocision. (2022). How to isolate PBMCs from whole blood using density gradient centrifugation. [Link]

• Bruker Spatial Biology. (n.d.). PBMC Tips and Tricks. [Link]

• Protocols.io. (2019). Isolation of peripheral blood mononuclear cells. [Link]

• Corning. (n.d.). Peripheral Blood Mononuclear Cell Isolation. [Link]

Sources

• 1. Cell Isolation [labome.com]
• 2. cgt.global [cgt.global]
• 3. avrokbio.com [avrokbio.com]
• 4. 用于研究、诊断和制药的细胞分离培养基 [sigmaaldrich.com]
• 5. stemcell.com [stemcell.com]
• 6. sanguinebio.com [sanguinebio.com]
• 7. stemcell.com [stemcell.com]
• 8. Isolation of human platelets from whole blood | Abcam [abcam.com]
• 9. biorxiv.org [biorxiv.org]
• 10. biorxiv.org [biorxiv.org]
• 11. crem.bu.edu [crem.bu.edu]
• 12. protocols.io [protocols.io]
• 13. youtube.com [youtube.com]
• 14. Recommended Standard Method for Isolating Mononuclear Cells [sigmaaldrich.com]
• 15. dhvi.duke.edu [dhvi.duke.edu]
• 16. jpt.com [jpt.com]
• 17. tabaslab.com [tabaslab.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Endotoxin Reduction in Sodium Diatrizoate Preparations

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this resource to address the specific physicochemical challenges of depyrogenating sodium diatrizoate. Whether you are formulating density gradient media for mononuclear cell isolation or developing iodinated radiocontrast agents, endotoxin contamination is a critical hurdle. This guide bypasses generic advice, focusing on the causality behind molecular interactions to provide you with self-validating, field-proven workflows.

Part 1: Mechanistic FAQ – Understanding the Contaminant

Q: Why is endotoxin removal so critical for sodium diatrizoate preparations, and what are the acceptable limits? A: Sodium diatrizoate is a low-molecular-weight (~635.9 Da) iodinated radiocontrast agent and a primary component in density gradient media (e.g., Ficoll-Paque, Histopaque) used for isolating viable mononuclear cells from blood [[1]](), 2. Endotoxins (lipopolysaccharides, or LPS) are potent pyrogens that can induce unwanted immune responses, alter cell viability, and confound downstream immunological assays. For clinical and cell-culture grade preparations, endotoxin limits are strictly regulated, often requiring levels below 0.12 EU/mL [[2]]().

Q: Why does standard 0.22 µm sterile filtration fail to reduce endotoxin levels in my buffer? A: Standard 0.22 µm or 0.1 µm microfiltration is designed exclusively for bioburden control (removing intact bacteria) and is fundamentally ineffective against free endotoxins 3. While an individual LPS monomer is only 10–20 kDa, its amphiphilic nature causes it to spontaneously self-assemble into large supramolecular micelles and vesicles ranging from 100 kDa to over 1,000 kDa in aqueous solutions 4, 3. These aggregates are still small enough to easily pass through a 220 nm (0.22 µm) pore.

Part 2: Troubleshooting Endotoxin Removal Strategies

Q: What is the most effective method for depyrogenating sodium diatrizoate without losing the active pharmaceutical ingredient (API)? A: Ultrafiltration (UF) using a 10 kDa Molecular Weight Cut-Off (MWCO) membrane is the gold standard for small-molecule aqueous drug substances 5. The causality here relies entirely on size exclusion: sodium diatrizoate remains a true solute at ~636 Da, while LPS forms massive micellar aggregates (>100 kDa) 4, 2. During UF, the small diatrizoate molecules readily pass into the permeate, while the LPS micelles are physically retained by the membrane, ensuring >94% API recovery with <0.03 EU/mg residual endotoxin 5.

Q: Can I use Anion-Exchange Chromatography (AEC) to remove endotoxins from sodium diatrizoate? A: This is highly discouraged. While AEC is highly effective for endotoxin removal in protein bioprocessing because LPS is strongly negatively charged (pI ~2) 4, sodium diatrizoate is the sodium salt of an iodinated organic acid. In neutral to slightly alkaline aqueous solutions, it dissociates into a highly anionic diatrizoate molecule. This creates direct stoichiometric charge competition between the API and the endotoxin for the positively charged resin, resulting in unacceptable product loss and co-elution 3.

Decision matrix for sodium diatrizoate endotoxin removal.

Part 3: Quantitative Method Comparison

The following table summarizes the quantitative efficacy of various endotoxin clearance methods specifically applied to small, anionic molecules like sodium diatrizoate.

Method	Clearance Mechanism	Endotoxin Removal Efficiency	API Recovery	Scalability	Cost-Effectiveness
Ultrafiltration (10 kDa MWCO)	Size Exclusion (API 636 Da vs LPS >100 kDa)	>99.8%	>94%	High (TFF systems)	High
Polymyxin B Affinity	Specific Lipid A binding	>95.0%	>90%	Low to Medium	Low (Resin is expensive)
Activated Carbon	Non-specific adsorption	~93.5%	~70-80%	Medium	Medium (Product loss is costly)
Anion-Exchange (AEC)	Electrostatic (Binds negatively charged LPS)	Variable	<40% (Severe product loss)	High	Low (Due to API loss)

Part 4: Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. The following workflows include built-in validation checkpoints to ensure both endotoxin clearance and API yield.

Protocol A: Tangential Flow Ultrafiltration (TFF) Depyrogenation

Objective: Reduce endotoxin load from >10 EU/mL to <0.12 EU/mL with >94% API recovery 5. Materials: 10 kDa MWCO Polyethersulfone (PES) TFF cassette, Endotoxin-free water (LAL reagent water), 0.1 M NaOH.

• Validation Checkpoint 1 (Baseline): Perform a Limulus Amebocyte Lysate (LAL) chromogenic assay on the raw sodium diatrizoate solution to establish the starting endotoxin concentration.

• System Sanitization: Flush the TFF system with 0.1 M NaOH for 30 minutes. This chemically destroys residual endotoxins on the fluid path and membrane 4.

• Equilibration: Flush the system with endotoxin-free water until the pH of the permeate and retentate neutralizes (pH 6.5-7.5).

• Validation Checkpoint 2 (System Blank): Test the final equilibration flush via LAL assay to ensure the system itself is not contributing endotoxins (Must be <0.05 EU/mL).

• Sample Processing: Introduce the sodium diatrizoate solution. Maintain a transmembrane pressure (TMP) optimized for small molecule clearance (e.g., 10-15 psi) to prevent membrane fouling.

• Diafiltration (Yield Recovery): Add 1-2 diavolumes of endotoxin-free buffer to the retentate to wash through any remaining API trapped in the system hold-up volume, maximizing yield 5.

• Permeate Collection: Collect the permeate (which contains the depyrogenated sodium diatrizoate).

• Validation Checkpoint 3 (Final Release): Perform an LAL assay on the permeate to confirm endotoxin levels are <0.12 EU/mL, and an HPLC assay to confirm >94% API recovery.

Step-by-step tangential flow filtration (TFF) depyrogenation workflow.

Protocol B: Polymyxin B Affinity Chromatography (Small-Scale Rescue)

Objective: Remove trace endotoxins from small, high-value batches where UF is unavailable. Mechanism: Polymyxin B specifically binds the lipid A region of LPS via electrostatic and hydrophobic interactions, allowing the anionic sodium diatrizoate to flow through without binding [[4]]().

• Column Preparation: Pack a column with Polymyxin B agarose resin.

• Sanitization: Wash the column with 1% sodium deoxycholate followed by extensive washing with endotoxin-free water (minimum 10 column volumes).

• Loading: Load the sodium diatrizoate solution at a very slow flow rate (e.g., 10 cm/hr). Causality Note: Slow flow rates are critical to maximize residence time, allowing the bulky LPS micelles to diffuse into the resin pores and bind the Polymyxin B ligands.

• Elution: Collect the flow-through fractions.

• Validation: Pool the fractions and perform an LAL assay to verify endotoxin clearance.

Part 5: References

• Title: Endotoxin Removal Methods, Steps, and More | Source: Sino Biological | URL: [Link]

• Title: Endotoxin Removal from a Small-Molecule Aqueous Drug Substance Using Ultrafiltration: A Case Study | Source: ACS Publications | URL: [Link]

• Title: Removal of Endotoxin from Protein in Pharmaceutical Processes | Source: American Pharmaceutical Review | URL: [Link]

• Title: Ficoll-Paque PLUS | Source: Cytiva (via unibz.it) | URL: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pro.unibz.it [pro.unibz.it]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. sinobiological.com [sinobiological.com]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide: Sodium Diatrizoate Dihydrate vs. Percoll for Optimal Cell Purity

An In-Depth Technical Comparison for Researchers, Scientists, and Drug Development Professionals

In the realm of cellular research and therapeutic development, the purity and viability of your starting cell population are paramount. The choice of cell separation media can profoundly impact experimental outcomes, influencing everything from functional assays to the efficacy of cell-based therapies. This guide provides a comprehensive, data-driven comparison of two widely used density gradient centrifugation media: those based on sodium diatrizoate dihydrate (commonly found in formulations like Ficoll-Paque™ and Lymphoprep™) and Percoll™.

As a senior application scientist, my aim is to move beyond a simple recitation of product specifications. Instead, this guide will delve into the fundamental principles of each medium, present supporting experimental data, and offer detailed protocols to empower you to make an informed decision for your specific application.

The Principle of Density Gradient Centrifugation

At its core, density gradient centrifugation is a technique that separates cells based on their buoyant density.[1] A heterogeneous cell suspension is layered on top of a medium with a defined density or a gradient of densities. Upon centrifugation, cells migrate through the medium until they reach a point where their own density equals that of the surrounding medium (their isopycnic point). This results in the formation of distinct layers of different cell types, which can then be carefully harvested.

Sodium Diatrizoate Dihydrate-Based Media: The Workhorse for Mononuclear Cell Isolation

Media containing sodium diatrizoate, in combination with a high-molecular-weight polysaccharide like Ficoll, are the established standard for the isolation of peripheral blood mononuclear cells (PBMCs).[2][3][4] These formulations, such as Ficoll-Paque™ and Lymphoprep™, are optimized to a density of approximately 1.077 g/mL, which is ideal for separating mononuclear cells (lymphocytes and monocytes) from denser granulocytes and erythrocytes in human blood.[1][4][5]

Mechanism of Action

The combination of the dense iodinated compound, sodium diatrizoate, and the polysaccharide Ficoll, which induces erythrocyte aggregation, facilitates a sharp separation. During centrifugation, the aggregated red blood cells and granulocytes sediment to the bottom of the tube, while the less dense mononuclear cells form a distinct band at the interface between the plasma and the density gradient medium.[4]

Performance Characteristics

• Purity and Viability: Ficoll-Paque™ typically yields a mononuclear cell preparation with 95 ± 5% purity and over 90% viability.[5][6] However, some studies have reported lower cell recovery compared to other methods.[7][8]

• Potential for Cell Activation: A critical consideration is the potential for cellular activation during the isolation process. Research has shown that PBMCs isolated via Ficoll-based methods may exhibit altered surface marker expression and differences in cytokine secretion profiles upon stimulation compared to cells isolated by other techniques.[7][9] This pre-activation could influence the results of downstream functional assays.

• Cytotoxicity: While generally considered safe for research use, sodium diatrizoate is a radiological contrast agent, and some studies have indicated potential cytotoxic effects, particularly at higher concentrations or with prolonged exposure.[9]

Percoll™: The Versatile Gradient Former

Percoll™ is a solution of colloidal silica particles coated with polyvinylpyrrolidone (PVP), which renders it non-toxic and suitable for use with biological materials.[10] Unlike the fixed-density sodium diatrizoate-based media, Percoll™ can be used to form both discontinuous (step) and continuous density gradients over a wide range of densities (1.0 to 1.3 g/mL).[11] This versatility makes it suitable for separating a broader array of cells, subcellular organelles, and even viruses.[1][10][12][13]

Mechanism of Action

The density of a Percoll™ solution can be precisely adjusted by mixing it with a balanced salt solution or cell culture medium.[11] For discontinuous gradients, layers of different Percoll™ concentrations are carefully overlaid to create distinct density steps. For continuous gradients, a uniform Percoll™ solution can self-generate a gradient during high-speed centrifugation.[11] Cells then migrate to their isopycnic point within this gradient.

Performance Characteristics

• Flexibility and Purity: The ability to create custom gradients allows for the fine-tuned separation of cell populations with subtle density differences, often resulting in high purity.[14][15] For example, different lymphocyte subsets can be effectively separated using Percoll™ gradients.[12][15]

• Low Viscosity and Osmolality: Percoll™ has a low viscosity, which allows for faster sedimentation and shorter centrifugation times.[16] Its low osmolality permits precise adjustment to physiological conditions, minimizing osmotic stress on cells.[11]

• Cellular Ingestion: A notable characteristic of Percoll™ is that the silica particles can be ingested by phagocytic cells, such as macrophages.[17] This can affect the adherence and potentially other functions of these cells.[17]

• Removal: While Percoll™ is considered non-toxic and often does not need to be removed for downstream applications, it can be separated from cells by washing with a physiological salt solution and low-speed centrifugation.[18][19] For smaller particles like viruses, high-speed centrifugation is required to pellet the Percoll™.[18][20]

Head-to-Head Comparison: Performance Data

While direct, comprehensive comparative studies across a wide range of cell types are limited, some key performance indicators can be gleaned from the literature, particularly for the isolation of human mesenchymal stem cells (hMSCs) from bone marrow.

Performance Metric	Sodium Diatrizoate-Based Media (Ficoll™)	Percoll™	Reference(s)
Nucleated Cell Recovery	Significantly Higher	Lower	[21][22][23]
Colony-Forming Efficiency (CFU-F/ALP+)	Significantly Higher	Lower	[21][22][23]
Percentage of hMSC-Positive Cells	Significantly Higher	Lower	[21][22]
Average Colony Size	No Significant Difference	No Significant Difference	[21]
Differentiation Abilities	No Significant Difference	No Significant Difference	[21]

Note: This data is specific to the isolation of hMSCs from bone marrow and may not be representative of performance with other cell types.

Experimental Protocols

To provide a practical understanding of the methodologies, detailed step-by-step protocols for the isolation of PBMCs using both a sodium diatrizoate-based medium and a discontinuous Percoll™ gradient are provided below.

Protocol 1: PBMC Isolation using Ficoll-Paque™

This protocol is a standard method for the isolation of mononuclear cells from whole human blood.[2][3][24][25]

Workflow for PBMC Isolation using Ficoll-Paque™

Caption: Workflow for PBMC isolation using Ficoll-Paque™.

Methodology:

• Preparation: Bring Ficoll-Paque™ and Phosphate Buffered Saline (PBS) to room temperature.[2][25]

• Blood Dilution: Dilute anticoagulated whole blood with an equal volume of PBS.[24][25]

• Layering: Carefully layer the diluted blood over the Ficoll-Paque™ in a centrifuge tube, ensuring minimal mixing of the two layers. The recommended ratio is 2 parts diluted blood to 1 part Ficoll-Paque™.[2]

• Centrifugation: Centrifuge the tubes at 400 x g for 30-40 minutes at room temperature with the centrifuge brake turned off to prevent disruption of the cell layers.[24][25]

• Harvesting: After centrifugation, four distinct layers will be visible. From the top down: plasma, a "buffy coat" of mononuclear cells, the Ficoll-Paque™ layer, and a pellet of red blood cells and granulocytes at the bottom. Carefully aspirate the buffy coat layer containing the PBMCs.[26]

• Washing: Transfer the harvested cells to a new tube and wash by adding at least 3 volumes of PBS.[25]

• Cell Pelleting: Centrifuge at 100-250 x g for 10 minutes to pellet the cells.

• Final Wash: Discard the supernatant and repeat the wash step to remove any remaining platelets and Ficoll-Paque™.

• Resuspension: Resuspend the final cell pellet in the appropriate medium for your downstream application.

Protocol 2: Cell Purification using a Discontinuous Percoll™ Gradient

This protocol provides a general framework for purifying cells using a discontinuous Percoll™ gradient. The specific densities of the Percoll™ layers should be optimized for the cell type of interest.[27]

Workflow for Cell Purification using Discontinuous Percoll™ Gradient

Caption: Workflow for cell purification using a discontinuous Percoll™ gradient.

Methodology:

• Prepare Stock Isotonic Percoll (SIP): Mix 9 parts of Percoll™ with 1 part of 10x PBS or 1.5 M NaCl to make the Percoll™ solution isotonic.[11]

• Prepare Gradient Layers: Dilute the SIP with 1x PBS or culture medium to create solutions of the desired densities. For example, to create 80% and 40% Percoll™ layers.

• Create the Gradient: In a centrifuge tube, carefully layer the Percoll™ solutions, starting with the highest density at the bottom.

• Prepare Cell Suspension: Resuspend your cell pellet in the lowest density Percoll™ solution that will be used for layering.

• Load Cells: Gently layer the cell suspension on top of the prepared discontinuous gradient.

• Centrifugation: Centrifuge at 400-800 x g for 20-30 minutes at room temperature with the brake off.

• Harvest Cells: Carefully aspirate the distinct cell bands that have formed at the interfaces of the different Percoll™ layers.

• Wash and Pellet: Wash the collected cells with a large volume of PBS or culture medium to remove the Percoll™ and centrifuge at a low speed (e.g., 200 x g) for 5-10 minutes to pellet the cells.

• Final Resuspension: Resuspend the purified cell pellet in the appropriate medium for your subsequent experiments.

Choosing the Right Medium for Your Application

The decision between a sodium diatrizoate-based medium and Percoll™ hinges on the specific requirements of your experiment.

Choose a sodium diatrizoate-based medium (e.g., Ficoll-Paque™) when:

• Your primary goal is the routine isolation of mononuclear cells from human peripheral blood.

• Cost and simplicity are major considerations.

• Downstream applications are not highly sensitive to potential low-level cell activation.

Choose Percoll™ when:

• You need to separate cell populations with subtle density differences.

• You are working with cell types other than PBMCs, or with subcellular organelles or viruses.

• Flexibility in creating custom density gradients is required for optimal separation.

• Minimizing osmotic stress and maintaining cellular function for sensitive downstream assays is critical.

• You are working with phagocytic cells and have considered the potential impact of particle ingestion.

Conclusion

Both sodium diatrizoate-based media and Percoll™ are powerful tools for cell purification, each with its own set of advantages and considerations. While sodium diatrizoate formulations like Ficoll-Paque™ offer a simple and cost-effective solution for routine PBMC isolation, Percoll™ provides unparalleled versatility and precision for a wider range of cell separation challenges. By understanding the underlying principles, performance characteristics, and potential impacts on cell function, researchers can confidently select the optimal medium to achieve the highest quality cell populations for their critical research and development endeavors.

References

• EXPERIMENTAL PROTOCOL: Isolation of PBMCs by Ficoll-Paque density gradient centrifugation. ciberonc.

• PBMC isolation from whole blood protocol. Abcam.

• Removal of Percoll after Centrifugation. Sigma-Aldrich.

• PBMC Isolation by Ficoll Gradient. Mullins Molecular Retrovirology Lab.

• Faster Isolation of PBMC Using Ficoll-Paque® Plus in the Eppendorf Multipurpose Benchtop Centrifuges 5920 R and 5910 Ri. Eppendorf.

• Isolation of peripheral blood mononuclear cells. protocols.io.

• Percoll PLUS/Percoll. Cytiva.

• Isolation and subfractionation of human peripheral blood mononuclear cells (PBMC) by density gradient centrifugation on Percoll. PubMed.

• How to Make and Use Percoll Gradients. MilliporeSigma.

• Applications of Percoll In Blood Cells. Sigma-Aldrich.

• How to remove the Percoll from the sample? ResearchGate.

• The use of discontinuous Percoll gradients to separate populations of cells from human bone marrow and peripheral blood. PubMed.

• Cell Separation and Cell Isolation Methods. STEMCELL Technologies.

• A rapid method for the separation of functional lymphoid cell populations of human and animal origin on PVP-silica (Percoll) density gradients. PubMed.

• Percoll density gradient centrifugation. (An improved method for the enrichment of lymphocyte subsets mediating different activities). PubMed.

• Separation of cytotoxic lymphocytes against Marek's disease lymphoblastoid cell lines on PercollRgradients1. Scilit.

• Isolation of mononuclear cells. Kersnikova.

• Removal of Percoll after Centrifugation. Sigma-Aldrich.

• Efficient separation of human T lymphocytes from venous blood using PVP-coated colloidal silica particles (percoll). PubMed.

• Comparison of the Coverslip and the Discontinuous Percoil Density Gradient Methods of Enucleation of Mouse Cells. General Physiology and Biophysics.

• Ficoll vs. Percoll: Choosing the Right Tool for Cell Separation. Oreate AI Blog.

• Protocol to dissociate and isolate wide-diversity single cells by density gradient centrifugation from human hepatoblastoma tissue. PMC.

• Comparing Three Isolation Techniques for Human Peripheral Blood Mononuclear Cells. Biopreservation and Biobanking.

• PBMC Isolation from Whole Blood by Density Gradient Separation. Sanguine Bio.

• Methodology and applications. Cytiva.

• Cell purification using Percoll step gradients. ENCODE.

• How to isolate PBMCs from whole blood using density gradient centrifugation. Bitesize Bio.

• Ficoll vs Percoll (discontinuous vs continous) in isolation of TILs from melanoma? ResearchGate.

• Comparison of Three Isolation Techniques for Human Peripheral Blood Mononuclear Cells: Cell Recovery and Viability, Population Composition, and Cell Functionality. PubMed.

• The use of discontinuous Percoll gradients to separate populations of cells from human bone marrow and peripheral blood. Semantic Scholar.

• How can I prepare ficoll gradient to separate Lymphocytes? ResearchGate.

• The Efficiency of Percoll and Ficoll Density Gradient Media in the Isolation of Marrow Derived Human Mesenchymal Stem Cells with. Chang Gung Medical Journal.

• What is the different of ficoll and percoll? ResearchGate.

• The Hidden Cost of Ficoll. CSM Consulting, LLC.

• (PDF) The efficiency of Percoll and Ficoll density gradient media in the isolation of marrow derived human mesenchymal stem cells with osteogenic potential. ResearchGate.

• EFFECTIVE ISOLATION OF MONONUCLEAR CELLS. STEMCELL Technologies.

• (PDF) Separation of peripheral blood mononuclear cells by Ficoll-Hypaque. ResearchGate.

• Ficoll is not Fickle: Reliable Isolation of PBMCs From Whole Blood. Sanguine Biosciences.

• The efficiency of Percoll and Ficoll density gradient media in the isolation of marrow derived human mesenchymal stem cells with osteogenic potential. PubMed.

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A Comparative Guide to the Validation of Sodium Diatrizoate Density Using Refractometry

For researchers, scientists, and professionals in drug development, the precise determination of a compound's physical properties is a cornerstone of robust and reproducible research. Sodium diatrizoate, a widely used iodinated contrast agent and density gradient medium, is no exception.[1][2] Its efficacy in applications such as the isolation of lymphocytes and other cells relies on the accurate preparation of solutions with specific densities.[3][4] This guide provides an in-depth comparison of methods for validating the density of sodium diatrizoate solutions, with a primary focus on refractometry and its alternatives.

The Critical Role of Density in Sodium Diatrizoate Applications

Sodium diatrizoate solutions are integral to various laboratory techniques, most notably in density gradient centrifugation for the separation of cells and subcellular components.[5][6] The principle of this technique hinges on creating a density gradient that allows for the separation of particles based on their individual buoyant densities.[5] Inaccurate density of the sodium diatrizoate solution can lead to suboptimal separation, cross-contamination of cell populations, and ultimately, unreliable experimental outcomes. Therefore, validating the density of these solutions is not merely a quality control step but a critical determinant of experimental success.

Primary Method: Refractometry

Refractometry is a rapid and non-destructive analytical technique that measures the refractive index of a substance.[7] The refractive index is a dimensionless number that describes how light propagates through a medium. For a solution, the refractive index is directly proportional to its concentration, which in turn correlates with its density.[8] This relationship forms the basis of using refractometry for density validation.

Scientific Rationale

The underlying principle of refractometry is Snell's Law, which describes the relationship between the angles of incidence and refraction when light passes through the interface of two different media. A refractometer measures the critical angle of total internal reflection at the interface between a prism with a known high refractive index and the sample solution. This critical angle is dependent on the refractive index of the sample.

The key assumption in using refractometry for density validation is that for a given solute, like sodium diatrizoate, in a specific solvent (typically water), there is a predictable and reproducible relationship between the concentration, refractive index, and density. This relationship can be established by creating a calibration curve using solutions of known concentrations and their corresponding densities measured by a primary method.

Experimental Protocol: Validation of Sodium Diatrizoate Density via Refractometry

Objective: To validate the density of a prepared sodium diatrizoate solution using a calibrated refractometer.

Materials:

• Digital benchtop refractometer with temperature control

• Certified reference materials (CRMs) for refractometer calibration (e.g., distilled water, sucrose solutions of known concentration)[9]

• Sodium diatrizoate powder (USP grade)[10][11]

• High-purity water (e.g., deionized or distilled)

• Analytical balance

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Lint-free wipes

Methodology:

• Refractometer Calibration and Verification:

  • Ensure the refractometer is clean and the prism surface is free of any residue.

  • Calibrate the instrument according to the manufacturer's instructions, typically using distilled water. The refractive index of water is a well-established standard.

  • Verify the calibration by measuring the refractive index of at least two other certified reference materials that bracket the expected refractive index range of the sodium diatrizoate solutions.[12]

• Preparation of Standard Solutions:

  • Accurately weigh specific amounts of sodium diatrizoate powder using an analytical balance.

  • Quantitatively transfer the powder to separate Class A volumetric flasks.

  • Dissolve the powder in high-purity water and bring the volume to the mark. Ensure complete dissolution.

  • Prepare a series of at least five standard solutions with concentrations spanning the working range.

• Measurement of Refractive Index:

  • Set the refractometer to the desired measurement temperature (e.g., 20°C or 25°C), as refractive index is temperature-dependent.[13]

  • Apply a small volume of the first standard solution to the prism of the refractometer, ensuring the entire surface is covered.

  • Allow the sample to equilibrate to the set temperature.

  • Record the refractive index reading.

  • Clean the prism thoroughly with distilled water and a lint-free wipe between each measurement to prevent carryover.[14]

  • Repeat the measurement for each standard solution in triplicate.

• Density Measurement of Standard Solutions (for Calibration Curve):

  • Concurrently, measure the density of each standard solution using a calibrated primary method, such as an oscillating U-tube densitometer or a pycnometer (see alternative methods below).

• Generation of the Calibration Curve:

  • Plot the measured density values (from the primary method) on the y-axis against the corresponding refractive index values on the x-axis.

  • Perform a linear regression analysis to determine the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value close to 1 indicates a strong linear relationship.

• Validation of Unknown Sodium Diatrizoate Solutions:

  • Measure the refractive index of the unknown sodium diatrizoate solution using the calibrated refractometer, following the same procedure as for the standard solutions.

  • Use the equation from the calibration curve to calculate the density of the unknown solution from its measured refractive index.

Workflow for Refractometric Density Validation

Caption: Workflow for validating sodium diatrizoate density using refractometry.

Alternative Methods for Density Determination

While refractometry is a powerful tool, it is an indirect method for density determination. For establishing the primary calibration curve or for orthogonal validation, direct density measurement techniques are essential.

Oscillating U-tube Densitometry

This technique is a highly accurate and precise method for determining the density of liquids.[15][16] It is often considered a gold standard in laboratory settings.

Principle of Operation: A U-shaped tube is electronically excited to oscillate at its natural frequency.[17] This frequency is dependent on the total mass of the tube and its contents. When the tube is filled with a sample, the change in the oscillation period is directly related to the density of the sample.[18][19] Modern instruments incorporate precise temperature control, which is crucial as density is highly temperature-dependent.[18]

Advantages:

• High accuracy and precision (typically to 4 or 5 decimal places).

• Requires a small sample volume.

• Rapid measurements.

• Amenable to automation.

Disadvantages:

• Higher initial instrument cost compared to refractometers or pycnometers.

• Sensitive to the presence of bubbles or suspended particles in the sample.[20]

Pycnometry

Pycnometry is a classical and highly accurate gravimetric method for determining the density of liquids and solids.[21] It relies on the precise measurement of the mass of a known volume of a liquid.

Principle of Operation: A pycnometer is a glass flask with a precisely known volume.[22] The density of a liquid is determined by weighing the pycnometer when empty, when filled with the sample liquid, and when filled with a reference liquid of known density (e.g., water).[23]

Experimental Protocol: Density Determination by Pycnometry

• Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable solvent and dry it completely.

• Weighing the Empty Pycnometer: Accurately weigh the clean, dry pycnometer (m₀) on an analytical balance.

• Weighing with Reference Liquid: Fill the pycnometer with a reference liquid of known density (e.g., distilled water) at a specific temperature. Insert the stopper, allowing excess liquid to escape through the capillary. Dry the outside of the pycnometer and weigh it (m₁).

• Weighing with Sample Liquid: Empty and dry the pycnometer. Fill it with the sodium diatrizoate solution at the same temperature. Dry the exterior and weigh it (m₂).

• Calculation:

  • Mass of reference liquid = m₁ - m₀

  • Volume of pycnometer = (m₁ - m₀) / density of reference liquid

  • Mass of sample liquid = m₂ - m₀

  • Density of sample liquid = (m₂ - m₀) / Volume of pycnometer

Advantages:

• High accuracy and precision when performed correctly.

• Lower initial cost for the glassware.

Disadvantages:

• More time-consuming and labor-intensive than instrumental methods.

• Requires meticulous technique to avoid errors from air bubbles, temperature fluctuations, and handling.

• Larger sample volume may be required compared to an oscillating U-tube densitometer.[24]

Comparative Analysis of Methods

The choice of method for validating sodium diatrizoate density depends on the specific requirements of the application, including the desired accuracy, sample throughput, and available resources.

Feature	Refractometry	Oscillating U-tube Densitometry	Pycnometry
Principle	Refractive Index	Oscillation Period	Gravimetric (Mass/Volume)
Measurement Type	Indirect (Correlated to Density)	Direct	Direct
Accuracy	Good to Excellent (with proper calibration)	Excellent	Excellent (operator dependent)
Precision	High	Very High	High (operator dependent)
Speed	Very Fast	Fast	Slow
Sample Volume	Small	Small	Moderate to Large
Throughput	High	High	Low
Cost (Instrument)	Moderate	High	Low (for glassware)
Key Considerations	Requires a primary method for calibration curve generation.	Sensitive to bubbles and particulates.	Labor-intensive and requires skilled technique.

Conclusion and Recommendations

For routine validation of sodium diatrizoate density in a research or drug development setting, refractometry offers an excellent balance of speed, precision, and ease of use. Its non-destructive nature and small sample volume requirement make it highly efficient for frequent quality control checks.

However, the trustworthiness of the refractometric method is entirely dependent on the quality of its initial calibration. Therefore, it is imperative to establish a robust calibration curve by measuring the density of standard sodium diatrizoate solutions using a primary, direct method. For this purpose, the oscillating U-tube densitometer is the recommended choice due to its high accuracy, precision, and speed.

Pycnometry serves as a valuable, cost-effective alternative for primary density determination, especially when high-end instrumentation is not available. While it can achieve excellent accuracy, its reliance on meticulous operator technique makes it less suitable for high-throughput applications.

In a self-validating system, a combination of these methods provides the highest level of confidence. For instance, an initial validation can be performed using an oscillating U-tube densitometer to create a reliable calibration curve for the refractometer. Periodic checks with a pycnometer or by preparing fresh standards can then be used to ensure the continued accuracy of the refractometric measurements. This multi-faceted approach ensures the integrity of experimental results that depend on the precise density of sodium diatrizoate solutions.

References

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• Eckhard, M., et al. (2004). Optimization in osmolality and range of density of a continuous ficoll-sodium-diatrizoate gradient for isopycnic purification of isolated human islets. PubMed. Retrieved from [Link]

• Pojero, F. (2015, June 11). Can anyone provide me with a explanation of the purpose of sodium diatrizaote in density gradient solutions such as lymphoprep?. ResearchGate. Retrieved from [Link]

• Van der Burg, M. P., et al. (n.d.). The evaluation of neutral density separation utilizing Ficoll-sodium diatrizoate and Nycodenz and centrifugal elutriation in the purification of bovine and canine islet preparations. PubMed. Retrieved from [Link]

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Navigating the Maze: A Guide to Sodium Diatrizoate Dihydrate Interference in Enzymatic Assays

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of in-vitro diagnostics and drug development, the accuracy of enzymatic assays is paramount. However, the presence of exogenous substances can often lead to unforeseen interferences, compromising experimental results. One such compound of interest is sodium diatrizoate dihydrate, an ionic, high-osmolar iodinated contrast medium widely used in medical imaging. This guide provides a comprehensive overview of the interference potential of sodium diatrizoate dihydrate on common enzymatic assays, compares its performance with alternative contrast agents, and offers practical strategies for mitigation.

The Culprit: Understanding Sodium Diatrizoate Dihydrate

Sodium diatrizoate is a derivative of triiodobenzoic acid, where iodine atoms are responsible for the radiopacity.[1] Its ionic nature and high osmolality are key factors contributing to its potential for interacting with biological macromolecules, including enzymes.[1] While essential for its imaging properties, these characteristics can become a liability in the context of sensitive enzymatic assays.

The Mechanism of Interference: A Closer Look

The interference of iodinated contrast media (ICM) with enzymatic assays is not a simple dilution effect. The iodine atoms themselves, as well as the overall molecular structure and charge, can play a central role in disrupting enzyme function.[2][3] The primary mechanism of interference is often a form of enzyme inhibition, which can be competitive or a mixed-type.[2]

• Competitive Inhibition: In this scenario, the contrast agent molecule or its components may bear a structural resemblance to the enzyme's natural substrate, allowing it to bind to the active site and block substrate access.

• Non-Competitive/Mixed Inhibition: The contrast agent may bind to an allosteric site on the enzyme, altering its conformation and reducing its catalytic efficiency, regardless of substrate concentration.

The ionic nature of sodium diatrizoate can also lead to non-specific protein binding and changes in the ionic strength of the assay buffer, further impacting enzyme structure and function.

Mechanisms of Enzyme Inhibition by Sodium Diatrizoate.

Performance Comparison: Sodium Diatrizoate vs. Alternatives

The degree of interference can vary significantly between different types of contrast media. Non-ionic, lower-osmolality agents are generally considered to have a lower potential for disrupting biological systems compared to their ionic, high-osmolar counterparts like sodium diatrizoate.[1]

The following table summarizes available data on the comparative effects of sodium diatrizoate and a common non-ionic alternative, iohexol, on the activity of two human plasma cholinesterases in an in vivo study. It is important to note that in vitro effects may differ.

Enzyme	Contrast Agent	Dose	Time Post-Injection	% Decrease in Activity	Reference
Acetylcholinesterase	Sodium Diatrizoate	1.2 ml/kg	20 min	7.3%	[4]
Iohexol	1.2 ml/kg	20 min	13.9%	[4]
Butyrylcholinesterase	Sodium Diatrizoate	0.6 ml/kg	10 min	5.4%	[4]
Iohexol	1.2 ml/kg	20 min	18.4%	[4]

Note: This data is from an in vivo study and may not directly predict in vitro assay interference.

A study on analytical interference in biochemical assays found that the non-ionic contrast agents iodixanol and iomeprol produced a negative interference on the lactate dehydrogenase (LDH) assay.[5] While this study did not include sodium diatrizoate, it highlights the potential for even modern non-ionic agents to interfere with enzymatic assays.

Experimental Protocols for Assessing Interference

To ensure the validity of your enzymatic assay results in the presence of a potential interferent like sodium diatrizoate, a systematic evaluation is crucial. The following is a general protocol framework that can be adapted to your specific enzyme and assay conditions. This protocol is based on established guidelines for interference testing in clinical chemistry.[6][7]

Experimental Workflow: Paired-Difference Study

Workflow for assessing assay interference.

Step-by-Step Methodology

• Preparation of Test Solutions:

  • Prepare a stock solution of sodium diatrizoate dihydrate in the same solvent as your assay buffer (e.g., deionized water, saline).

  • Create a series of dilutions of the stock solution to test a range of concentrations that may be present in your samples.

  • Prepare a control solution of the solvent alone.

• Enzyme and Substrate Preparation:

  • Prepare your enzyme and substrate solutions according to your standard assay protocol.

• Assay Procedure:

  • In a multi-well plate or individual cuvettes, set up your assay reactions. For each concentration of sodium diatrizoate to be tested, prepare replicate wells/cuvettes.

  • Include a set of control replicates containing the solvent alone.

  • Add the assay buffer, enzyme, and the respective concentration of sodium diatrizoate or control solution.

  • Pre-incubate the mixture for a defined period to allow for any potential interaction between the contrast agent and the enzyme.

  • Initiate the reaction by adding the substrate.

  • Monitor the reaction kinetics or measure the endpoint according to your established protocol (e.g., spectrophotometry, fluorometry).

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) or the endpoint signal for each replicate.

  • Determine the average and standard deviation for each concentration of sodium diatrizoate and the control.

  • Calculate the percentage of inhibition for each concentration relative to the control: % Inhibition = [1 - (V₀ with interferent / V₀ of control)] * 100

  • Plot the percentage of inhibition against the concentration of sodium diatrizoate to generate a dose-response curve.

  • If possible, calculate the IC50 value (the concentration of interferent that causes 50% inhibition).

Mitigation Strategies: Minimizing the Impact

When faced with potential interference from sodium diatrizoate, several strategies can be employed to minimize its impact on your enzymatic assays:

• Sample Dilution: Diluting the sample can reduce the concentration of the interfering substance to a level where its effect is negligible. However, this may also dilute the analyte of interest below the limit of detection of the assay. A careful validation of the dilution factor is necessary.

• Methodological Adjustments:

  • Kinetic vs. Endpoint Assays: For some types of interference, a kinetic assay (measuring the rate of reaction over time) may be less affected than an endpoint assay (measuring the final product concentration).

  • Alternative Wavelengths: If the interference is spectral in nature (i.e., the contrast agent absorbs light at the same wavelength as the assay product), consider using an alternative chromogenic or fluorogenic substrate that is measured at a different wavelength.

• Sample Pre-treatment:

  • Ultrafiltration: For smaller analytes, ultrafiltration can be used to separate the analyte from the larger contrast agent molecules.

  • Solid-Phase Extraction (SPE): Depending on the chemical properties of the analyte and the interferent, SPE may be a viable option for selective removal of the contrast agent.

• Selection of an Alternative Contrast Agent: If significant interference is observed and cannot be easily mitigated, consider using a non-ionic, lower-osmolality contrast agent for your application, if feasible. However, as noted earlier, these agents are not entirely free from interference potential and should also be validated.

• Timing of Sample Collection: In a clinical or pre-clinical setting where the contrast agent is administered in vivo, a simple and effective mitigation strategy is to delay sample collection until the contrast agent has been sufficiently cleared from the system. The elimination half-life of most iodinated contrast media is typically around 2 hours in individuals with normal renal function.[8]

Conclusion: A Call for Vigilance

The potential for sodium diatrizoate dihydrate and other iodinated contrast media to interfere with enzymatic assays is a critical consideration for researchers and drug development professionals. Understanding the mechanisms of interference, conducting thorough validation studies, and implementing appropriate mitigation strategies are essential for ensuring the accuracy and reliability of experimental data. By taking a proactive and systematic approach to addressing this issue, the scientific community can navigate the complexities of assay interference and maintain the integrity of their research.

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Safety & Regulatory Compliance

Personal protective equipment for handling Sodium diatrizoate dihydrate

Comprehensive Safety and PPE Guide for Handling Sodium Diatrizoate Dihydrate

Sodium diatrizoate dihydrate (CAS 737-31-5) is an iodinated radiocontrast agent extensively utilized in biomedical research for density gradient centrifugation (e.g., isolating mononuclear cells) and medical imaging. While not acutely highly toxic, its handling presents specific occupational hazards, particularly respiratory sensitization and mucosal irritation. As a Senior Application Scientist, I have designed this guide to provide drug development professionals and researchers with a self-validating operational framework for personal protective equipment (PPE) selection, handling methodologies, and disposal.

Hazard Profile & Mechanistic Causality

To select appropriate PPE, one must first understand the chemical's interaction with human physiology:

• Respiratory Sensitization: As a crystalline powder, sodium diatrizoate dihydrate is prone to dust formation. Inhalation of these micro-particles can trigger 1[1]. The causality stems from the immune system's potential to recognize the complex iodinated benzoic acid derivative as a hapten when bound to respiratory mucosal proteins.

• Dermal and Ocular Irritation: The compound is a known irritant. Direct contact with the ocular mucosa or prolonged dermal exposure can disrupt lipid bilayers, leading to localized inflammation.

• Decomposition Hazards: Under extreme heat or fire conditions, the compound decomposes to release toxic fumes, including2[2].

The PPE Matrix: Quantitative & Qualitative Requirements

The following table summarizes the quantitative and qualitative PPE requirements necessary to mitigate the hazards described above.

PPE Category	Standard/Specification	Causality / Rationale	Replacement / Maintenance Metric
Ocular Protection	3[3]	Prevents micro-dust and aerosolized liquid from contacting the ocular mucosa.	Inspect for scratches prior to each use. Replace if visibility is compromised.
Dermal Protection	Impermeable Nitrile Gloves (Minimum 0.11 mm thickness).	Acts as a physical barrier against dermal absorption and localized irritation.	Replace immediately if punctured, or after 2 hours of continuous handling.
Body Protection	Chemically resistant lab coat (buttoned) and closed-toe shoes.	Prevents powder accumulation on personal clothing which could lead to secondary exposure.	Launder weekly via specialized lab services; do not wash at home.
Respiratory Protection	1[1]	Essential if engineering controls (fume hood) are insufficient to capture airborne dust.	Discard disposable masks after single use or if breathing resistance increases.

Operational Workflow: Step-by-Step Methodology

This self-validating protocol ensures that every safety measure is verified before proceeding to the next step. For instance, the fume hood's airflow validation acts as a prerequisite gate before the chemical container is even opened.

Phase 1: Pre-Operational Setup & Verification

• Engineering Control Validation: Verify that the laboratory chemical fume hood is operational, with a face velocity between 80–120 feet per minute (fpm).

• Emergency Systems Check: Visually confirm the pathway to the nearest3[3] is unobstructed. Ensure the eye wash station has been flushed within the last week.

• PPE Donning: Put on the lab coat, safety goggles, and nitrile gloves. If weighing large quantities outside a fume hood, don the N95/EN 149 respirator.

Phase 2: Active Handling and Solution Preparation

• Dust Mitigation: Place the sodium diatrizoate dihydrate container inside the fume hood before opening to prevent ambient room drafts from aerosolizing the powder.

• Weighing: Use an analytical balance located inside the fume hood. If the balance is external, weigh the powder into a pre-tared, sealable container (e.g., a conical tube) inside the hood, seal it tightly, and then transport it to the balance.

• Reconstitution: Slowly add the solvent (typically water or a biological buffer) to the powder to minimize aerosolization. Stir gently using a magnetic stirrer until complete dissolution is achieved. Avoid vigorous shaking.

Phase 3: Decontamination and Disposal

• Surface Decontamination: Wipe down the fume hood surface and balance with a damp paper towel to capture any residual micro-dust. Dry wiping is strictly prohibited as it re-suspends particles.

• Waste Segregation: 1[1]. Place contaminated paper towels and unused chemical solutions into a designated, clearly labeled hazardous waste receptacle approved for halogenated organic waste.

• PPE Doffing: Remove gloves using the glove-in-glove technique to prevent skin contamination. Wash hands immediately with copious amounts of soap and water.

Emergency Response Protocol

• Inhalation: Immediately remove the victim to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.

• Skin Contact: Immediately wash skin with 1[1]. Remove contaminated clothing before reuse.

• Eye Contact: Hold eyelids apart and flush with continuous water for at least 15 minutes. Consult an ophthalmologist immediately.

Process Visualization

Workflow for Sodium Diatrizoate handling, mapping operational steps to hazard mitigation.

References

• Title: Sodium Diatrizoate Dihydrate, SDS 2022 Source: AG Scientific URL
• Title: SAFETY DATA SHEET - Amidotrizoate sodium salt Source: Thermo Fisher Scientific URL
• Source: Research Products International (RPI)

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